3,3'-Thiobis(7H-benz(de)anthracen-7-one)

• CAS: 81-95-8

Core Science & Biosynthesis

An In-depth Technical Guide to 3,3'-Thiobis(7H-benz[de]anthracen-7-one)

For Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Known and the Unknown

This technical guide delves into the core properties of 3,3'-Thiobis(7H-benz[de]anthracen-7-one) (CAS Number 81-95-8), a complex heterocyclic compound. As a Senior Application Scientist, it is my directive to provide a narrative that is both technically accurate and grounded in practical insights. It is important to preface this guide by acknowledging that while the broader class of benzanthrone derivatives has been the subject of considerable research, specific data for the 3,3'-thiobis variant is limited in the public domain. Therefore, this document will synthesize established knowledge of related compounds to infer potential characteristics and applications, while clearly delineating between established data and scientifically-grounded hypotheses. Our exploration will be guided by the principles of chemical causality and self-validating methodologies, providing a robust framework for researchers and drug development professionals.

Molecular Architecture and Physicochemical Landscape

3,3'-Thiobis(7H-benz[de]anthracen-7-one) is a large, polycyclic aromatic hydrocarbon (PAH) characterized by two benzanthrone moieties linked by a sulfur atom. This thioether linkage at the 3 and 3' positions is a key structural feature that influences its electronic properties and spatial conformation.

Core Chemical Identity

Property	Value	Source
CAS Number	81-95-8
Molecular Formula	C₃₄H₁₈O₂S
Molecular Weight	490.58 g/mol
Canonical SMILES	O=C1C=2C=CC=CC2C=3C=CC(SC=4C=CC=5C=6C=CC=CC6C(=O)C7=CC=CC4C75)=C8C=CC=C1C83	N/A
InChI Key	LCZJUUYGFMLYCS-UHFFFAOYSA-N

Physicochemical Properties

The physicochemical properties of this compound are largely dictated by its extended aromatic system and the presence of the polar carbonyl groups and the sulfur linkage.

Property	Value	Remarks	Source
Melting Point	Not available	Data for the parent compound, 7H-Benz[de]anthracen-7-one, is 168-170 °C. The larger, more rigid structure of the thiobis- derivative would suggest a significantly higher melting point.	[1]
Boiling Point	Not available	Expected to be very high, likely decomposing before boiling at atmospheric pressure.	N/A
Density	Not available	N/A	N/A
Water Solubility	Insoluble (predicted)	As a large, nonpolar hydrocarbon, it is expected to be practically insoluble in water. A safety data sheet for the parent benzanthrone indicates no information on water solubility.	[1]
Solubility in Organic Solvents	Predicted to be sparingly soluble in nonpolar organic solvents and more soluble in polar aprotic solvents like DMF and DMSO.	The extended π-system suggests that it may exhibit some solubility in aromatic solvents.	N/A

Synthesis and Characterization: A Proposed Pathway

Proposed Synthesis Workflow

This proposed synthesis involves the reaction of a halogenated benzanthrone precursor with a sulfur source. A common method for forming diaryl thioethers is through a copper-catalyzed coupling reaction.

Caption: Proposed synthesis workflow for 3,3'-Thiobis(7H-benz(de)anthracen-7-one).

Step-by-Step Hypothetical Protocol

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, condenser, and nitrogen inlet, add 3-bromo-7H-benz(de)anthracen-7-one (2.0 eq), sodium sulfide (1.0 eq), copper(I) iodide (0.1 eq), and L-proline (0.2 eq).

• Solvent Addition: Add anhydrous N,N-dimethylformamide (DMF) to the flask to achieve a suitable concentration (e.g., 0.5 M).

• Inert Atmosphere: Purge the flask with dry nitrogen for 15-20 minutes.

• Heating: Heat the reaction mixture to 150 °C and maintain for 24-48 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Workup: After completion, cool the reaction mixture to room temperature and pour it into a stirred solution of aqueous ammonia.

• Precipitation and Filtration: Stir the mixture for 30 minutes to allow for the precipitation of the crude product. Collect the solid by vacuum filtration and wash with water and methanol.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate).

Causality Behind Experimental Choices:

• Catalyst and Ligand: The copper(I) iodide/L-proline system is a well-established combination for Ullmann-type coupling reactions to form diaryl ethers and thioethers. L-proline acts as a ligand to stabilize the copper catalyst and facilitate the reaction.

• Solvent: A high-boiling polar aprotic solvent like DMF is chosen to ensure the solubility of the reactants and to allow the reaction to be conducted at the necessary high temperatures.

• Inert Atmosphere: The reaction is conducted under a nitrogen atmosphere to prevent the oxidation of the catalyst and other reaction components at elevated temperatures.

• Aqueous Ammonia Workup: The use of aqueous ammonia helps to complex with the copper catalyst, aiding in its removal from the product.

Characterization Techniques

The structure and purity of the synthesized 3,3'-Thiobis(7H-benz[de]anthracen-7-one) would be confirmed using a suite of analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would confirm the connectivity of the atoms in the molecule. The ¹H NMR would show a complex pattern of aromatic protons, and the absence of the proton at the 3 and 3' positions. The ¹³C NMR would show the characteristic carbonyl carbon peak and the signals for the aromatic carbons, including the carbon attached to the sulfur atom.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to confirm the molecular weight and elemental composition of the compound.

• Infrared (IR) Spectroscopy: IR spectroscopy would show a strong absorption band for the carbonyl (C=O) stretching vibration (typically around 1650-1690 cm⁻¹) and characteristic peaks for the aromatic C-H and C=C bonds. The C-S stretching vibration is typically weak and may be difficult to observe.

• Elemental Analysis: To confirm the percentage composition of carbon, hydrogen, and sulfur.

Potential Applications in Research and Drug Development

The unique structure of 3,3'-Thiobis(7H-benz[de]anthracen-7-one) suggests several potential avenues for research and application, particularly in areas where the properties of benzanthrone derivatives are advantageous.[2][3][4][5]

Fluorescent Probes and Bio-imaging

Benzanthrone derivatives are known for their fluorescent properties.[2][3][4][5] The extended π-conjugation in 3,3'-Thiobis(7H-benz[de]anthracen-7-one) is likely to result in interesting photophysical properties, making it a candidate for:

• Lipophilic Membrane Probes: The large, hydrophobic nature of the molecule suggests it could intercalate into lipid bilayers. Its fluorescence could then be used to study membrane dynamics and structure.[3]

• Cellular Imaging: If the compound exhibits suitable fluorescence quantum yield and photostability, it could be explored as a dye for cellular imaging, potentially with specificity for certain organelles or cellular compartments.

Materials Science

The rigid, planar structure of the benzanthrone units suggests potential applications in materials science, including:

• Organic Semiconductors: The extended aromatic system could facilitate charge transport, making it a candidate for use in organic electronic devices.[2][4][5]

• Dyes and Pigments: Benzanthrone derivatives have a long history of use as dyes.[3] The thiobis- derivative could exhibit unique color and stability properties.

Drug Development

While no specific biological activity has been reported for 3,3'-Thiobis(7H-benz[de]anthracen-7-one), related polycyclic aromatic compounds have been investigated for their therapeutic potential.[6]

• Anticancer Agents: Some PAHs and their derivatives have been shown to possess antitumor activity.[6] The large, planar structure of this molecule could allow it to intercalate into DNA or interact with specific proteins, potentially disrupting cellular processes in cancer cells.

• Photodynamic Therapy (PDT): If the molecule can be excited by light to produce reactive oxygen species, it could be investigated as a photosensitizer for PDT.[2][4][5]

Caption: Potential applications of 3,3'-Thiobis(7H-benz(de)anthracen-7-one).

Safety and Toxicology: A Precautionary Approach

Specific toxicological data for 3,3'-Thiobis(7H-benz[de]anthracen-7-one) is not available. However, as a polycyclic aromatic hydrocarbon (PAH), it should be handled with caution. Many PAHs are known to be carcinogenic, mutagenic, and teratogenic.

Handling and Personal Protective Equipment (PPE)

• Engineering Controls: Work with this compound should be conducted in a well-ventilated fume hood to minimize inhalation exposure.

• Personal Protective Equipment:

  • Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile).

  • Eye Protection: Use safety glasses with side shields or goggles.

  • Lab Coat: A lab coat should be worn to prevent skin contact.

• Hygiene: Avoid creating dust. Wash hands thoroughly after handling.

Potential Hazards

Based on the general properties of PAHs, the following hazards should be considered:

• Skin and Eye Irritation: May cause irritation upon contact.

• Respiratory Irritation: Inhalation of dust may irritate the respiratory tract.

• Chronic Effects: Long-term exposure to PAHs has been linked to an increased risk of cancer. The toxicological properties of this specific compound have not been fully investigated.[1]

Concluding Remarks and Future Directions

3,3'-Thiobis(7H-benz[de]anthracen-7-one) represents an intriguing yet understudied molecule within the broader class of benzanthrone derivatives. Its unique thioether-linked dimeric structure suggests a wealth of potential for novel applications in materials science, bio-imaging, and potentially drug discovery. However, the current lack of specific data necessitates a cautious and systematic approach to its investigation.

Future research should prioritize the development and publication of a reliable synthetic protocol, followed by a thorough characterization of its physicochemical and photophysical properties. Subsequent studies should focus on evaluating its biological activity and toxicological profile to determine its suitability for biomedical applications. The insights provided in this guide, though partly inferential, are intended to serve as a foundational resource to stimulate and guide such future research endeavors.

References

• Synthetic Development of 3-Functionalized Benzanthrone as a Fluorophore for Various Uses. [Link]

• Newly synthesized benzanthrone derivatives as prospective fluorescent membrane probes. [Link]

• Synthetic Development of 3-Functionalized Benzanthrone as a Fluorophore for Various Uses. [Link]

• Synthetic Development of 3-Functionalized Benzanthrone as a Fluorophore for Various Uses. [Link]

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A Comprehensive Technical Guide to the Synthesis of 3,3'-Thiobis(7H-benz[de]anthracen-7-one) from 3-bromobenzanthrone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This in-depth technical guide details the synthesis of 3,3'-Thiobis(7H-benz[de]anthracen-7-one) from 3-bromobenzanthrone, a process of significant interest in the fields of medicinal chemistry and materials science. The core of this synthesis is the Ullmann condensation, a copper-catalyzed nucleophilic aromatic substitution. This guide provides a comprehensive overview of the reaction, including the underlying mechanism, a detailed experimental protocol, and a thorough discussion of the characterization of the final product. The potential applications of benzanthrone derivatives and their thioether analogues in drug development are also explored, highlighting the relevance of this synthetic pathway.

Introduction: The Significance of Benzanthrone and its Thioether Derivatives

Benzanthrone (7H-benz[de]anthracen-7-one) and its derivatives are a class of polycyclic aromatic compounds that have garnered considerable attention due to their unique photophysical properties and biological activities.[1][2] These compounds serve as crucial building blocks in the synthesis of dyes, pigments, and functional materials.[3] In recent years, the functionalization of the benzanthrone scaffold has opened up new avenues for its application in medicinal chemistry.

The introduction of a thioether linkage to the benzanthrone core, to form structures such as 3,3'-Thiobis(7H-benz[de]anthracen-7-one), can significantly modulate the molecule's electronic and steric properties. Thioethers are known to be important pharmacophores, contributing to the biological activity of numerous therapeutic agents.[4][5][6] The sulfur atom can participate in hydrogen bonding and other non-covalent interactions with biological targets, and its presence can influence the metabolic stability and pharmacokinetic profile of a drug candidate. The exploration of benzanthrone thioethers is a promising area of research for the development of novel therapeutic agents, particularly in oncology.[4]

This guide focuses on a robust and reliable method for the synthesis of 3,3'-Thiobis(7H-benz[de]anthracen-7-one) via the copper-catalyzed reaction of 3-bromobenzanthrone with a sulfur source.

The Core Synthesis: An Ullmann Condensation Approach

The formation of the C-S bond in 3,3'-Thiobis(7H-benz[de]anthracen-7-one) is achieved through an Ullmann condensation. This reaction, named after Fritz Ullmann, is a well-established method for the synthesis of aryl ethers, aryl thioethers, and aryl amines from aryl halides.[7] The reaction is typically promoted by a copper catalyst and requires elevated temperatures.[7]

Reaction Mechanism

The precise mechanism of the Ullmann condensation can be complex and is believed to involve a series of steps:

• Formation of a Copper(I) Thiolate: In the presence of a base, the sulfur source (in this case, derived from sodium sulfide) reacts with a copper(I) species to form a copper(I) thiolate complex.

• Oxidative Addition: The aryl halide (3-bromobenzanthrone) undergoes oxidative addition to the copper(I) thiolate complex, forming a copper(III) intermediate.

• Reductive Elimination: The copper(III) intermediate then undergoes reductive elimination to form the desired C-S bond and regenerate the copper(I) catalyst.

The choice of solvent, temperature, and the nature of the copper catalyst and any ancillary ligands can significantly influence the reaction rate and yield. High-boiling polar aprotic solvents such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are often employed to ensure the solubility of the reactants and to facilitate the reaction at the required high temperatures.[7][8]

Experimental Protocol: Synthesis of 3,3'-Thiobis(7H-benz[de]anthracen-7-one)

This section provides a detailed, step-by-step methodology for the synthesis of the target compound.

Materials and Equipment

Material/Equipment	Specifications
3-Bromobenzanthrone	>98% purity
Sodium Sulfide (Na₂S)	Anhydrous or hydrated
Copper(I) Iodide (CuI)	>98% purity
N,N-Dimethylformamide (DMF)	Anhydrous
Hydrochloric Acid (HCl)	Concentrated
Ethanol	95%
Toluene	Reagent grade
Round-bottom flask	Appropriate size
Reflux condenser
Magnetic stirrer with heating mantle
Buchner funnel and filter flask
Standard laboratory glassware
Rotary evaporator
Column chromatography setup	Silica gel

Reaction Scheme

Caption: Synthesis of 3,3'-Thiobis(7H-benz(de)anthracen-7-one).

Step-by-Step Procedure

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 3-bromobenzanthrone (2.0 equivalents), sodium sulfide (1.0 equivalent), and copper(I) iodide (0.1 equivalents).

• Solvent Addition: Under an inert atmosphere (e.g., nitrogen or argon), add anhydrous N,N-dimethylformamide (DMF) to the flask. The volume should be sufficient to dissolve the reactants upon heating.

• Reaction: Heat the reaction mixture to a temperature of 140-160 °C with vigorous stirring. The reaction progress should be monitored by Thin Layer Chromatography (TLC). The reaction is typically complete within 8-12 hours.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into a beaker containing a dilute solution of hydrochloric acid. This will precipitate the crude product.

• Filtration and Washing: Collect the solid precipitate by vacuum filtration using a Buchner funnel. Wash the solid sequentially with water and then with ethanol to remove any remaining impurities.

• Purification: The crude product can be further purified by column chromatography on silica gel, using a suitable eluent system such as a mixture of toluene and ethyl acetate. Alternatively, recrystallization from a high-boiling solvent like chlorobenzene or o-dichlorobenzene can be employed to obtain the pure product.

Characterization of 3,3'-Thiobis(7H-benz[de]anthracen-7-one)

Thorough characterization of the synthesized compound is essential to confirm its identity and purity.

Physical Properties

Property	Value
Molecular Formula	C₃₄H₁₈O₂S
Molecular Weight	490.58 g/mol
CAS Number	81-95-8[9]
Appearance	Yellow to orange solid

Spectroscopic Data

• ¹H NMR: The proton NMR spectrum is expected to show a complex pattern of aromatic protons in the region of δ 7.0-9.0 ppm. The symmetry of the molecule will influence the number and multiplicity of the signals.

• ¹³C NMR: The carbon NMR spectrum will display signals for the carbonyl carbons around δ 180-185 ppm, with a multitude of signals in the aromatic region (δ 120-150 ppm) corresponding to the benzanthrone core.

• Infrared (IR) Spectroscopy: The IR spectrum should exhibit a strong absorption band for the carbonyl (C=O) stretching vibration in the range of 1640-1660 cm⁻¹. Aromatic C-H and C=C stretching vibrations will also be present.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound (m/z = 490.58).

Causality and Experimental Choices

• Choice of Catalyst: Copper(I) iodide is a commonly used and effective catalyst for Ullmann condensations. Its availability and relatively low cost make it a practical choice.[12][13]

• Solvent Selection: A high-boiling polar aprotic solvent like DMF is crucial for several reasons. It effectively dissolves the aromatic reactants, facilitates the high reaction temperatures required for the Ullmann coupling, and can also help to stabilize the copper catalyst.[7]

• Temperature: The elevated reaction temperature is necessary to overcome the activation energy barrier for the oxidative addition of the aryl bromide to the copper center, which is often the rate-limiting step in the catalytic cycle.[7]

• Inert Atmosphere: Performing the reaction under an inert atmosphere is important to prevent the oxidation of the copper catalyst, which could lead to deactivation and lower yields.

Conclusion and Future Perspectives

The synthesis of 3,3'-Thiobis(7H-benz[de]anthracen-7-one) from 3-bromobenzanthrone via an Ullmann condensation is a robust and reproducible method for accessing this interesting class of compounds. This guide provides the necessary technical details for its successful implementation in a laboratory setting.

The unique structural and electronic properties of benzanthrone thioethers make them attractive targets for further investigation in the context of drug discovery and materials science. Future research in this area could focus on the synthesis of a broader library of these derivatives with diverse substitution patterns to explore their structure-activity relationships. Elucidating the precise mechanisms of their biological action will be crucial for the rational design of new therapeutic agents based on the benzanthrone scaffold.

References

• Bexrud, J. A., & Schafer, L. L. (n.d.). Supplementary Information for General. 1H and 13C NMR spectra were recorded on either a Bruker 300 MHz or 400 MHz Avance spectr. Rsc.org.
• Sperotto, E., van Klink, G. P. M., de Vries, J. G., & van Koten, G. (2008). Ligand-Free Copper-Catalyzed C-S Coupling of Aryl Iodides and Thiols. The Journal of Organic Chemistry, 73(14), 5625–5628.
• Wikipedia contributors. (2023, December 29).
• Sperotto, E., van Klink, G. P. M., de Vries, J. G., & van Koten, G. (2008). Ligand-Free Copper-Catalyzed C-S Coupling of Aryl Iodides and Thiols. DSpace.
• 3,3'-Thiobis[7H-benz[de]anthracen-7-one]. (n.d.). Sigma-Aldrich.
• Thioethers: An Overview. (2021, June 14). PubMed.
• 3-(Phenylethynyl)-7H-benzo[de]anthracen-7-one. (2022, September 8). MDPI.
• ¹H and ¹³C NMR signal assignments of some new spiro[7H-benzo[de]anthracene-naphthopyrans]. (2008, March).
• A Comparative Study of New Fluorescent Anthraquinone and Benzanthrone α-Aminophosphonates: Synthesis, Spectroscopy, Toxicology, X-ray Crystallography, and Microscopy of Opisthorchis felineus. (2024, March 4). MDPI.
• Heterocyclic Schiff Bases of 3-Aminobenzanthrone and Their Reduced Analogues: Synthesis, Properties and Spectroscopy. (2021, October 29). PMC.
• Copper-Mediated Coupling Reactions and Their Applications in Natural Products and Designed Biomolecules Synthesis. (2008, August 13).
• Thioethers: An Overview. (2021, June 14). Bentham Science Publishers.
• Biological Activities of Thiophenes. (2024, January 16). Encyclopedia MDPI.
• 7H-Benz[de]anthracen-7-one. (n.d.). NIST WebBook.
• 7H-Benz[de]anthracen-7-one. (n.d.). NIST WebBook.
• Synthetic Development of 3-Functionalized Benzanthrone as a Fluorophore for Various Uses. (2024, December 9). Bentham Science Publishers.
• Application Notes and Protocols for Ullmann Condensation of 3-Chlorodiphenylamine. (n.d.). Benchchem.
• Role of biological antioxidants in benzanthrone toxicity. (2001, June 15). PubMed.
• Copper-catalyzed cross-coupling of aryl-, primary alkyl-, and secondary alkylboranes with heteroaryl bromides. (n.d.).
• The Ullmann Ether Condensation. (n.d.).
• Thiophenes—Naturally Occurring Plant Metabolites: Biological Activities and In Silico Evaluation of Their Potential as Cathepsin D Inhibitors. (2022, February 17). MDPI.
• Synthesis and Characterization of Stable Isotope Labeled 3,3',4,4'-Tetrachlorobiphenyl-D 6. (n.d.).
• Synthesis and Characterization of New Thieno[3,2-b]thiophene Deriv
• Synthesis and Properties of New 3-Heterylamino-Substituted 9-Nitrobenzanthrone Deriv

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An In-depth Technical Guide to the Solubility of 3,3'-Thiobis(7H-benz(de)anthracen-7-one) in Organic Solvents

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility of 3,3'-Thiobis(7H-benz(de)anthracen-7-one) in organic solvents. While specific experimental solubility data for this compound (CAS No. 81-95-8) is not extensively documented in publicly available literature, this guide establishes a predictive analysis based on its molecular structure and offers a detailed, field-proven protocol for its empirical determination. The content is designed for researchers, scientists, and professionals in drug development and materials science, for whom understanding solubility is a critical parameter for formulation, reaction chemistry, and quality control. We present a robust, self-validating experimental workflow, grounded in authoritative methodologies such as the shake-flask equilibrium method, and discuss the physicochemical principles that govern the solubility of large, polycyclic aromatic compounds.

Introduction and Physicochemical Rationale

3,3'-Thiobis(7H-benz(de)anthracen-7-one) is a complex organic molecule characterized by a large, rigid, and highly aromatic structure. It consists of two benzanthrone units linked by a thioether bridge. Benzanthrone itself is a polycyclic aromatic ketone known for its use in dye synthesis.[1] The molecular structure (Figure 1) is the primary determinant of its solubility characteristics.

Molecular Structure: C₃₄H₁₈O₂S Molecular Weight: 490.58 g/mol [2]

Figure 1. Chemical Structure of 3,3'-Thiobis(7H-benz(de)anthracen-7-one)

The key features influencing its solubility are:

• Large Aromatic System: The extensive π-conjugated system results in strong intermolecular π-π stacking and van der Waals forces in the solid state. These forces require a significant amount of energy to overcome, suggesting that the compound will have generally low solubility.

• Low Polarity: The molecule is predominantly nonpolar. While the ketone and thioether functional groups introduce some polarity, their influence is minimal compared to the large, nonpolar hydrocarbon backbone.

• Lack of Hydrogen Bonding: The molecule has no hydrogen bond donor groups and only weak acceptor capabilities at the ketone oxygens. This severely limits its ability to dissolve in protic solvents like alcohols through hydrogen bonding.

Based on the fundamental principle of "like dissolves like," it is predicted that 3,3'-Thiobis(7H-benz(de)anthracen-7-one) will exhibit its highest solubility in nonpolar or moderately polar aprotic solvents that can effectively engage in van der Waals interactions and disrupt the solute's crystal lattice.[3][4]

Predicted Solubility Profile

In the absence of specific experimental data, a qualitative prediction of solubility across common organic solvent classes is provided below. This serves as a starting point for solvent selection in experimental determinations.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Nonpolar Aromatic	Toluene, Benzene, Xylenes	Moderate to Good	Similar aromatic nature facilitates π-π interactions between solvent and solute.
Nonpolar Aliphatic	Hexane, Heptane, Cyclohexane	Poor to Very Low	Lacks the ability to effectively solvate the large aromatic system.
Chlorinated	Dichloromethane (DCM), Chloroform	Moderate	Good balance of polarity and ability to interact via dispersion forces.
Polar Aprotic	Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP)	Moderate to Good	Strong dipole moments and high boiling points can overcome crystal lattice energy, often effective for dissolving difficult compounds.
Ethers	Tetrahydrofuran (THF), Diethyl Ether	Low to Moderate	Moderate polarity but may not be strong enough to be effective solvents.
Ketones	Acetone, Methyl Ethyl Ketone (MEK)	Low	Intermediate polarity; likely less effective than chlorinated or polar aprotic solvents.
Alcohols	Methanol, Ethanol, Isopropanol	Very Low to Insoluble	Polar, protic nature is incompatible with the large, nonpolar solute.

Experimental Protocol for Thermodynamic Solubility Determination

To obtain reliable and reproducible solubility data, a rigorous experimental approach is essential. The shake-flask method is the gold-standard for determining thermodynamic equilibrium solubility and is recommended here.[3][5][6] This method ensures that a saturated solution is formed by allowing sufficient time for equilibrium to be reached between the undissolved solid and the solvent.[3][7]

Required Materials and Equipment

• Analyte: 3,3'-Thiobis(7H-benz(de)anthracen-7-one), solid, of known purity.

• Solvents: High-purity (e.g., HPLC grade) organic solvents of choice.

• Equipment:

  • Analytical balance (4-5 decimal places).

  • Glass vials with PTFE-lined screw caps.

  • Orbital shaker or rotator with temperature control.

  • Centrifuge.

  • Syringes and chemically inert syringe filters (e.g., 0.22 µm PTFE).

  • Calibrated volumetric flasks and pipettes.

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis Spectrophotometer.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the shake-flask solubility determination protocol.

Caption: Workflow for equilibrium solubility using the shake-flask method.

Step-by-Step Methodology

• Preparation of Standard Solutions:

  • Accurately prepare a high-concentration stock solution of the compound in a highly soluble solvent (e.g., DMF or DCM).

  • From this stock, create a series of standard solutions of known concentrations via serial dilution. These will be used to generate a calibration curve.

• Sample Preparation:

  • Add an excess amount of solid 3,3'-Thiobis(7H-benz(de)anthracen-7-one) to a glass vial. "Excess" is critical; ensure a visible amount of undissolved solid remains at the end of the experiment. A starting point is 5-10 mg of solid per 1 mL of solvent.

  • Accurately add a known volume of the desired organic solvent to the vial.

  • Prepare at least three replicate vials for each solvent to ensure statistical validity.

• Equilibration:

  • Seal the vials tightly with PTFE-lined caps to prevent solvent evaporation.

  • Place the vials in an orbital shaker or rotator set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period to reach equilibrium. For large, poorly soluble molecules, this can take 24 to 72 hours.[3] A preliminary kinetics study (measuring concentration at 24h, 48h, and 72h) is recommended to determine when the concentration plateaus, confirming equilibrium.

• Phase Separation:

  • Once equilibrium is reached, remove the vials and allow the contents to settle.

  • To separate the saturated solution from the excess solid, centrifuge the vials at high speed (e.g., 10,000 rpm for 15 minutes).[8]

  • Carefully draw the supernatant using a syringe and immediately filter it through a 0.22 µm chemically inert (PTFE) syringe filter into a clean vial. This step is crucial to remove any remaining microscopic particles.[3]

• Quantification:

  • Accurately dilute a known volume of the clear, saturated filtrate with a suitable solvent to bring its concentration within the linear range of the analytical method.

  • Analyze the diluted samples and the standard solutions using a validated HPLC or UV-Vis spectroscopy method.

  • Generate a calibration curve by plotting the analytical signal (e.g., peak area from HPLC) versus the concentration of the standard solutions.

  • Use the calibration curve to determine the concentration of the diluted filtrate.

• Data Reporting:

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor.

  • Report the final solubility value in standard units, such as mg/mL or mol/L, and specify the temperature at which the measurement was performed.[3]

Data Presentation Template

As experimental determination is required, the following table should be used to systematically record and present the empirical solubility data for 3,3'-Thiobis(7H-benz(de)anthracen-7-one).

Table 1: Experimentally Determined Solubility at 25 °C

Solvent	Solvent Class	Mean Solubility (mg/mL)	Standard Deviation	Qualitative Observation
Toluene	Nonpolar Aromatic	Record Value	Record Value	e.g., Soluble, Sparingly Soluble
Dichloromethane	Chlorinated	Record Value	Record Value	e.g., Soluble, Sparingly Soluble
Dimethyl Sulfoxide	Polar Aprotic	Record Value	Record Value	e.g., Soluble, Sparingly Soluble
Tetrahydrofuran	Ether	Record Value	Record Value	e.g., Soluble, Sparingly Soluble
Hexane	Nonpolar Aliphatic	Record Value	Record Value	e.g., Insoluble, Sparingly Soluble

| Ethanol | Alcohol | Record Value | Record Value | e.g., Insoluble, Sparingly Soluble |

Conclusion

Understanding the solubility of 3,3'-Thiobis(7H-benz(de)anthracen-7-one) is fundamental for its application in research and development. While existing literature lacks specific quantitative data, this guide provides a strong predictive foundation based on its chemical structure and a detailed, authoritative protocol for its experimental determination. By following the rigorous shake-flask method outlined, researchers can generate high-quality, reliable solubility data. It is predicted that the compound will show preferential solubility in nonpolar aromatic, chlorinated, and polar aprotic solvents. The methodologies and principles detailed herein provide a complete framework for any scientist tasked with characterizing this or similar complex polycyclic aromatic compounds.

References

• OECD. (1995). Test No. 105: Water Solubility. OECD Guidelines for the Testing of Chemicals, Section 1. [Link]

• Situ Biosciences. OECD 105 - Water Solubility. [Link]

• OECD. (1995). Test No. 105: Water Solubility. [Link]

• Google Books. OECD Guidelines for the Testing of Chemicals / Section 1: Physical-Chemical properties Test No.

• protocols.io. (2024). Shake-Flask Aqueous Solubility assay (Kinetic solubility). [Link]

• Bäuerlein, P. S., et al. (2017). Determining the water solubility of difficult-to-test substances A tutorial review. [Link]

• Hosseinzadeh, H., et al. (2021). Physics-Based Solubility Prediction for Organic Molecules. PMC - NIH. [Link]

• University of Toronto. (2024). Solubility test for Organic Compounds. [Link]

• BioAssay Systems. Solubility Testing – Shake Flask Method. [Link]

• University of Colorado Boulder. Experiment: Solubility of Organic & Inorganic Compounds. [Link]

• Chemistry LibreTexts. (2020). 8: Identification of Unknowns (Experiment). [Link]

• Pharmaceutical Sciences. (2024). A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. [Link]

• PubChem. [3,3'-bi-7H-benz[de]anthracene]-7,7'-dione. [Link]

• Cheméo. Chemical Properties of 7H-Benz[de]anthracen-7-one (CAS 82-05-3). [Link]

• Polish Journal of Environmental Studies. (2011). Stability Studies of Selected Polycyclic Aromatic Hydrocarbons in Different Organic Solvents and Identification of Their Transformation Products. [Link]

• ResearchGate. Solubility of polycyclic aromatics in binary solvent mixtures using activity coefficient models. [Link]

• Acree, Jr., W. E. (Ed.). SOLUBILITY DATA SERIES POLYCYCLIC AROMATIC HYDROCARBONS: BINARY NON-AQUEOUS SYSTEMS PART I. [Link]

• NIST. 7H-Benz[de]anthracen-7-one. [Link]

• ACS Publications. Solubility of organic compounds in non-aqueous systems: polycyclic aromatic hydrocarbons in benzene. [Link]

• NCBI. TABLE 3-2, Physical and Chemical Properties of Polycyclic Aromatic Hydrocarbonsa. [Link]

• MDPI. (2022). 3-(Phenylethynyl)-7H-benzo[de]anthracen-7-one. [Link]

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• 8. protocols.io [protocols.io]

The Allure of the Sulfur Atom: An In-depth Technical Guide to the Photophysical Properties of Benzanthrone Thioether Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive exploration of the synthesis, photophysical characteristics, and underlying mechanistic principles of benzanthrone thioether derivatives. By delving into the nuanced interplay of molecular structure and light, we aim to equip researchers with the foundational knowledge and practical insights necessary to harness the unique properties of these versatile fluorophores in diverse applications, from advanced materials to biomedical imaging and sensing.

The Benzanthrone Core: A Privileged Scaffold for Fluorescence

Benzanthrone (7H-benzo[de]anthracen-7-one) is a polycyclic aromatic hydrocarbon featuring an extended π-conjugated system and a carbonyl group. This inherent structure endows the benzanthrone core with intrinsic fluorescence, making it an attractive scaffold for the development of novel fluorescent probes and materials.[1][2] The photophysical properties of benzanthrone can be finely tuned through chemical modification, particularly at the 3-position.[1][2] Substitution at this position with various electron-donating or electron-withdrawing groups can significantly modulate the intramolecular charge transfer (ICT) characteristics of the molecule, thereby influencing its absorption and emission spectra, quantum yield, and sensitivity to the local environment.[3]

The Thioether Moiety: A Key Modulator of Photophysical Behavior

The introduction of a thioether (-S-) linkage at the 3-position of the benzanthrone core introduces a unique set of electronic and steric properties that profoundly influence the molecule's interaction with light. The sulfur atom, with its available lone pairs of electrons, can act as an effective electron-donating group, participating in the π-conjugated system and promoting a significant intramolecular charge transfer (ICT) from the thioether moiety to the electron-accepting benzanthrone core upon photoexcitation.[4][5] This ICT character is a cornerstone of the interesting photophysical phenomena observed in these derivatives.

Synthesis of Benzanthrone Thioether Derivatives

The most common and practical method for the synthesis of benzanthrone thioether derivatives involves the nucleophilic aromatic substitution of a suitable leaving group, typically a halogen, at the 3-position of the benzanthrone ring with a thiol.[5]

Experimental Protocol: Synthesis of 3-Arylthio-7H-benzo[de]anthracen-7-one [5]

Materials:

• 3-Bromobenzanthrone

• Aryl thiol (e.g., thiophenol)

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (CH₂Cl₂)

• Hexane

• Silica gel for column chromatography

Procedure:

• To a solution of 3-bromobenzanthrone (1.0 eq) in DMF, add the corresponding aryl thiol (1.2 eq) and potassium carbonate (2.0 eq).

• Heat the reaction mixture at 80-100 °C for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Extract the aqueous mixture with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a hexane-dichloromethane gradient to yield the pure 3-arylthio-7H-benzo[de]anthracen-7-one.

Characterization:

The synthesized compounds are typically characterized by:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional groups.

• High-Resolution Mass Spectrometry (HRMS): To determine the exact mass and confirm the elemental composition.

• X-ray Crystallography: To determine the single-crystal structure and study intermolecular interactions.[5]

Unraveling the Photophysical Properties

The introduction of the thioether linkage gives rise to a fascinating array of photophysical properties, primarily governed by the efficiency of the intramolecular charge transfer process.

Absorption and Emission Characteristics

Benzanthrone thioether derivatives typically exhibit broad absorption bands in the visible region of the electromagnetic spectrum, arising from π-π* and n-π* electronic transitions within the conjugated system.[5] The position of the absorption maximum (λabs) is influenced by the nature of the substituent on the sulfur atom (alkyl vs. aryl) and the polarity of the solvent.

Upon excitation, these molecules emit fluorescence, with the emission maximum (λem) being highly sensitive to the surrounding environment. This sensitivity is a direct consequence of the change in dipole moment upon transitioning from the ground state to the excited ICT state.[3][4]

Solvatochromism: A Window into the Excited State

A hallmark of benzanthrone thioether derivatives is their pronounced solvatochromism, which is the change in the color of a substance when it is dissolved in different solvents.[5] This phenomenon provides valuable insights into the electronic nature of the excited state.

In nonpolar solvents, the emission spectrum is typically blue-shifted. As the solvent polarity increases, the emission maximum undergoes a significant red-shift (bathochromic shift). This is because polar solvents can stabilize the highly polar ICT excited state more effectively than the less polar ground state, thus lowering the energy of the excited state and resulting in emission at longer wavelengths.[3][4][5]

The relationship between the Stokes shift (the difference in energy between the absorption and emission maxima) and the solvent polarity can be analyzed using the Lippert-Mataga equation, which provides a quantitative measure of the change in dipole moment upon excitation.[3]

Experimental Protocol: Investigating Solvatochromism

Materials:

• Synthesized benzanthrone thioether derivative

• A series of solvents with varying polarities (e.g., hexane, toluene, dichloromethane, acetone, acetonitrile, ethanol)

• UV-Vis spectrophotometer

• Fluorometer

Procedure:

• Prepare dilute solutions (typically 10⁻⁵ to 10⁻⁶ M) of the benzanthrone thioether derivative in each of the selected solvents.

• Record the absorption spectrum of each solution to determine the absorption maximum (λabs).

• Record the fluorescence emission spectrum of each solution, exciting at the respective λabs, to determine the emission maximum (λem).

• Calculate the Stokes shift in wavenumbers (cm⁻¹) for each solvent.

• Plot the Stokes shift as a function of the solvent polarity function (e.g., the Lippert-Mataga polarity function, Δf) to analyze the solvatochromic behavior.

Intramolecular Charge Transfer (ICT) and its Implications

The photophysical behavior of benzanthrone thioether derivatives is dominated by the ICT process. Upon excitation, electron density is transferred from the electron-donating thioether group to the electron-accepting benzanthrone core.[4][5] The efficiency of this charge transfer is influenced by several factors:

• Nature of the Thioether Substituent: Aryl thioethers generally exhibit a more pronounced ICT character compared to alkyl thioethers due to the extended conjugation provided by the aryl ring.

• Solvent Polarity: As discussed, polar solvents stabilize the ICT state, facilitating the charge transfer process.

• Molecular Geometry: Torsional motions between the thioether substituent and the benzanthrone core can influence the overlap of orbitals and thus affect the ICT efficiency. In some cases, this can lead to non-radiative decay pathways, reducing the fluorescence quantum yield.[3]

Quantitative Photophysical Parameters

To fully characterize the performance of these fluorophores, it is essential to determine their key photophysical parameters.

Parameter	Description	Typical Range for Benzanthrone Thioether Derivatives
Molar Absorptivity (ε)	A measure of how strongly a chemical species absorbs light at a given wavelength.	10,000 - 30,000 M⁻¹cm⁻¹
Fluorescence Quantum Yield (Φf)	The ratio of photons emitted to photons absorbed.	0.1 - 0.6 (highly solvent-dependent)
Fluorescence Lifetime (τf)	The average time the molecule spends in the excited state before returning to the ground state.	1 - 10 nanoseconds
Radiative Decay Rate Constant (kr)	The rate at which the excited state deactivates by emitting a photon.	~10⁸ s⁻¹
Non-radiative Decay Rate Constant (knr)	The rate at which the excited state deactivates through processes other than fluorescence (e.g., internal conversion, intersystem crossing).	Varies significantly with solvent and structure

Note: The values provided are approximate and can vary significantly depending on the specific molecular structure and the solvent.

Computational Insights into Electronic Transitions

Theoretical calculations, such as those based on Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT), are powerful tools for complementing experimental findings.[4][5] These computational methods can provide valuable information about:

• Molecular Orbitals: Visualization of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) can confirm the donor-acceptor nature of the molecule and the charge transfer character of the electronic transitions.[4]

• Excited State Properties: Calculation of excited-state energies and dipole moments can help to rationalize the observed solvatochromic effects.[5]

• Geometrical Changes upon Excitation: Understanding how the molecular geometry changes in the excited state can provide insights into non-radiative decay pathways.

Potential Applications and Future Directions

The unique photophysical properties of benzanthrone thioether derivatives make them promising candidates for a variety of applications:

• Fluorescent Probes: Their sensitivity to the local environment makes them suitable for use as probes for polarity and viscosity in biological systems.[6]

• Bioimaging: Their emission in the visible region of the spectrum and good photostability are advantageous for cellular imaging applications.

• Organic Electronics: The donor-π-acceptor architecture is a key feature in the design of materials for organic light-emitting diodes (OLEDs) and other optoelectronic devices.[1][2]

• Sensors: The fluorescence of these compounds can be quenched or enhanced in the presence of specific analytes, opening up possibilities for the development of chemical sensors.

Future research in this area will likely focus on the design and synthesis of novel benzanthrone thioether derivatives with enhanced photophysical properties, such as higher quantum yields, larger Stokes shifts, and emission in the near-infrared (NIR) region for deeper tissue imaging. Furthermore, the exploration of their applications in targeted drug delivery and theranostics holds significant promise.

Logical Workflow for Characterization

Sources

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• 2. eurekaselect.com [eurekaselect.com]
• 3. Photophysical properties of benzanthrone derivatives: effect of substituent, solvent polarity and hydrogen bonding - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 4. Finding New Precursors for Light Harvesting Materials: A Computational Study of the Fluorescence Potential of Benzanthrone Dyes - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. academia.edu [academia.edu]

Protocols & Analytical Methods

Application Note: A Robust HPLC Method for the Purification of 3,3'-Thiobis(7H-benz[de]anthracen-7-one)

Abstract

This application note presents a detailed and optimized High-Performance Liquid Chromatography (HPLC) method for the purification of 3,3'-Thiobis(7H-benz[de]anthracen-7-one), a complex polycyclic aromatic hydrocarbon (PAH) derivative. The developed protocol is designed for researchers, scientists, and professionals in drug development and materials science who require high-purity fractions of the target compound. This guide provides a comprehensive, step-by-step protocol, explains the scientific rationale behind the methodological choices, and includes data presentation and workflow visualization to ensure reproducibility and successful implementation.

Introduction

3,3'-Thiobis(7H-benz[de]anthracen-7-one) is a large, sulfur-containing aromatic ketone with a molecular weight of 490.57 g/mol [1]. Due to its extended π-system, this class of compounds is of significant interest in materials science for its potential electronic and photophysical properties. As with many synthetic organic compounds, the crude product often contains impurities such as starting materials, byproducts, and isomers. Achieving high purity is critical for accurate characterization and for ensuring reliable performance in downstream applications.

High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation, identification, and purification of components in a mixture[2][3]. The choice between normal-phase and reversed-phase HPLC is a critical first step in method development[4]. Given the non-polar, hydrophobic nature of 3,3'-Thiobis(7H-benz[de]anthracen-7-one), a reversed-phase HPLC method was selected as the primary approach. Reversed-phase HPLC is widely used for the separation of a broad range of compounds and is often the first choice for method development, demonstrating efficacy for over 90% of applications[4][5]. This method utilizes a non-polar stationary phase and a polar mobile phase, where retention is primarily driven by hydrophobic interactions[6][7].

This application note details a robust reversed-phase HPLC protocol for the purification of 3,3'-Thiobis(7H-benz[de]anthracen-7-one), providing a clear pathway to obtaining a highly purified final product.

Experimental Workflow

The overall workflow for the purification of 3,3'-Thiobis(7H-benz[de]anthracen-7-one) is depicted below. This process begins with sample preparation, followed by HPLC separation and fraction collection, and concludes with post-purification analysis to confirm purity.

Figure 1: HPLC Purification Workflow. A schematic representation of the key stages involved in the purification of 3,3'-Thiobis(7H-benz[de]anthracen-7-one).

Materials and Methods

Reagents and Solvents

• Acetonitrile (ACN): HPLC gradient grade

• Water: Deionized (DI) water, 18.2 MΩ·cm, filtered through a 0.22 µm filter

• Tetrahydrofuran (THF): HPLC grade, inhibitor-free

• Crude 3,3'-Thiobis(7H-benz[de]anthracen-7-one): Synthesized in-house or obtained from a commercial source.

Instrumentation and Consumables

• HPLC System: A preparative or semi-preparative HPLC system equipped with a gradient pump, autosampler (or manual injector), column oven, and a UV-Vis or Diode Array Detector (DAD).

• HPLC Column: A reversed-phase C18 column is recommended. The dimensions will depend on the scale of the purification. For method development and small-scale purification, a column with dimensions of 4.6 mm x 250 mm and 5 µm particle size is suitable.

• Syringe Filters: 0.45 µm PTFE membrane filters for sample preparation.

• Vials: Appropriate vials for sample injection and fraction collection.

Detailed HPLC Purification Protocol

Mobile Phase Preparation

• Mobile Phase A: Deionized water.

• Mobile Phase B: Acetonitrile.

• Degas both mobile phases for at least 15 minutes using an ultrasonicator or an online degasser to prevent bubble formation in the pump heads and detector.

Sample Preparation

• Accurately weigh approximately 5-10 mg of the crude 3,3'-Thiobis(7H-benz[de]anthracen-7-one).

• Dissolve the sample in 1 mL of THF. The choice of THF is due to its strong solvating power for large aromatic compounds.

• Vortex the solution until the sample is completely dissolved.

• Filter the sample solution through a 0.45 µm PTFE syringe filter into an HPLC vial. This step is crucial to remove any particulate matter that could clog the column or tubing[8][9].

HPLC Method Parameters

The following parameters have been optimized for the separation of 3,3'-Thiobis(7H-benz[de]anthracen-7-one) from its common impurities.

Parameter	Recommended Setting
Column	C18 Reversed-Phase, 4.6 x 250 mm, 5 µm
Mobile Phase A	Deionized Water
Mobile Phase B	Acetonitrile
Gradient Program	Time (min)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV-Vis at 254 nm
Injection Volume	10-20 µL

Rationale for Parameter Selection:

• Stationary Phase: A C18 column provides strong hydrophobic retention for the non-polar target molecule, allowing for effective separation from more polar impurities[5][10].

• Mobile Phase: An acetonitrile/water gradient is a standard and effective mobile phase system for the separation of PAHs and their derivatives[8][9][11]. The gradient starts at a relatively high organic content (70% ACN) to ensure the compound is retained on the column and then increases to 100% ACN to elute the highly hydrophobic target compound.

• Detection: Aromatic compounds like 3,3'-Thiobis(7H-benz[de]anthracen-7-one) exhibit strong UV absorbance. A wavelength of 254 nm is a good starting point for detection. A Diode Array Detector (DAD) can be used to monitor multiple wavelengths and obtain UV spectra of the eluting peaks for purity assessment and identification.

Purification Procedure

• Equilibrate the HPLC system with the initial mobile phase conditions (70% Acetonitrile / 30% Water) until a stable baseline is achieved.

• Inject the filtered sample onto the column.

• Run the gradient program as detailed in the table above.

• Monitor the chromatogram in real-time. The target compound is expected to be one of the later-eluting peaks due to its high hydrophobicity.

• Collect the fraction(s) corresponding to the main peak of interest.

• Perform analytical HPLC on the collected fractions to assess purity.

• Pool the pure fractions and remove the solvent using a rotary evaporator or nitrogen stream.

Alternative Method: Normal-Phase HPLC

For certain impurities that are structurally very similar and co-elute under reversed-phase conditions, normal-phase HPLC can be an effective alternative or a secondary purification step.

• Stationary Phase: A silica or aminopropyl (NH2) column[12].

• Mobile Phase: A non-polar solvent system such as hexane with a polar modifier like isopropanol or ethyl acetate[4].

• Principle: In normal-phase HPLC, the stationary phase is polar, and the mobile phase is non-polar. More polar compounds are retained longer[7]. This provides a different selectivity compared to reversed-phase HPLC and can resolve impurities that are difficult to separate based on hydrophobicity alone.

Conclusion

The reversed-phase HPLC method detailed in this application note provides a reliable and reproducible protocol for the purification of 3,3'-Thiobis(7H-benz[de]anthracen-7-one). By following the outlined steps for sample preparation, mobile phase selection, and gradient optimization, researchers can achieve high purity of the target compound, which is essential for subsequent research and development activities. The scientific rationale behind each step is provided to empower the user to further adapt and optimize the method for their specific needs.

References

• Centers for Disease Control and Prevention. (n.d.). Report on method development for the analysis of polycyclic aromatic hydrocarbons by liquid chromatography. CDC Stacks. Retrieved from [Link]

• Wise, S. A., Bonnett, W. J., & May, W. E. (1981). Normal-phase liquid chromatography retention behavior of polycyclic aromatic hydrocarbon and their methyl-substituted derivatives on an aminopropyl stationary phase. Journal of Liquid Chromatography, 4(5), 791-811. Retrieved from [Link]

• Nawrocki, J. (2022, April 15). How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase with an Isocratic Mobile Phase. LCGC International. Retrieved from [Link]

• LCGC Staff. (2025, April 4). Reverse Phase vs Normal Phase HPLC: How to Choose the Right Tool. LCGC International. Retrieved from [Link]

• Jordi Labs. (n.d.). Reverse Phase/ Normal Phase HPLC Analytical Techniques. Retrieved from [Link]

• Moravek. (2024, August 6). Reverse-Phase vs. Normal-Phase HPLC: A Brief Comparison. Retrieved from [Link]

• Wikipedia. (n.d.). Reversed-phase chromatography. Retrieved from [Link]

• S. Ali, N., & K. Harrad, S. (2022). The Determination of Polycyclic Aromatic Hydrocarbons (PAHs) with HPLC-DAD-FLD and GC-MS Techniques in the Dissolved and Particulate Phase of Road-Tunnel Wash Water: A Case Study for Cross-Array Comparisons and Applications. Molecules, 27(14), 4615. Retrieved from [Link]

• Singh, S., & Kumar, V. (2015). Validation of HPLC method for determination of priority polycyclic aromatic hydrocarbons (PAHS) in waste water and sediments. Journal of Chemical and Pharmaceutical Research, 7(4), 1069-1076. Retrieved from [Link]

• Singh, S., & Kumar, V. (2015). Validation of HPLC method for determination of priority polycyclic aromatic hydrocarbons (PAHS) in waste water and sediments. International Journal of Pharmaceutical Sciences and Research, 6(8), 3467-3474. Retrieved from [Link]

• Chou, M. W., & Yang, S. K. (1984). Reversed-phase high-performance liquid chromatographic separation of phenolic derivatives of benzo[a]pyrene, benz[a]anthracene, and chrysene with monomeric and polymeric C18 columns. Journal of Chromatography A, 303(2), 237-246. Retrieved from [Link]

• Maruška, A., & Unger, K. K. (2003). Normal-phase capillary chromatography of polar aromatic compounds: pyridine (1), 4-pyridylmethanol (2), 4-methoxy-phenol (3), 2-naphthol (4), catechol (5), hydroquinone (6), resorcinol (7), 2,7-dihydroxynaphthalene (8). Journal of Chromatography A, 1000(1-2), 857-873. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. Retrieved from [Link]

• Phenomenex. (2025, August 12). Normal-phase vs. Reversed-phase Chromatography. Retrieved from [Link]

• Labtech. (n.d.). A Complete Guide to Mobile Phase and Stationary Phase in HPLC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). [3,3'-bi-7H-benz[de]anthracene]-7,7'-dione. PubChem. Retrieved from [Link]

• SIELC Technologies. (2018, May 16). 7H-Benz[de]anthracen-7-one, 3-methoxy-. Retrieved from [Link]

• MDPI. (n.d.). 3-(Phenylethynyl)-7H-benzo[de]anthracen-7-one. Retrieved from [Link]

• Van den Eeckhout, E., & De Moerloose, P. (1982). Purification and Separation of Anthracene Derivatives on a Polystyrene-Divinylbenzene Copolymer. Journal of Liquid Chromatography, 5(2), 255-267. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 7H-Benz[de]anthracen-7-one (CAS 82-05-3). Retrieved from [Link]

• University of California, Davis. (2014, June 17). High Performance Liquid Chromatography. Retrieved from [Link]

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Advanced Application Note: Polymer Functionalization Using 3,3'-Thiobis(7H-benz(de)anthracen-7-one)

Target Audience: Materials Scientists, Polymer Chemists, and Drug Development Professionals Application Focus: Optoelectronics, Luminescent Polymers, and Stimuli-Responsive Materials

Executive Summary & Mechanistic Grounding

The incorporation of complex organic luminophores into polymer matrices is a critical pathway for developing advanced optoelectronic devices, fluorescent probes, and stimuli-responsive materials[1]. 3,3'-Thiobis(7H-benz(de)anthracen-7-one) (CAS: 81-95-8), a bulky, bridged derivative of benzanthrone, presents a highly specialized architecture for polymer functionalization.

The Mechanistic Advantage of Thiobisbenzanthrone

Benzanthrone derivatives are renowned for their extended

-conjugation, resulting in exceptionally high photostability and intense fluorescence[1]. They feature a prominent donor–acceptor architecture that drives Intramolecular Charge Transfer (ICT) upon photoexcitation[2].

However, standard planar dyes often suffer from Aggregation-Caused Quenching (ACQ) when doped into solid polymer matrices at high concentrations. The unique thiobis (sulfide) bridge in 3,3'-Thiobis(7H-benz(de)anthracen-7-one) introduces critical mechanistic advantages:

• Steric Torsion : The thioether linkage forces the two benzanthrone moieties out of absolute planarity. This frustrates tight

  stacking, significantly reducing ACQ and allowing for higher loading concentrations in polymer blends.

• Electronic Modulation : The lone pairs on the bridging sulfur atom actively participate in the donor-acceptor ICT network, lowering the HOMO-LUMO gap and generating large Stokes shifts[3].

• Thermal Resilience : The dimeric mass and rigid polycyclic backbone ensure survival under the harsh thermal conditions of melt-extrusion or thermal curing[4].

Photophysical energy transfer pathway of thiobisbenzanthrone during polymer excitation.

Quantitative Data Presentation

When utilized in mass coloration or radical polymerization, 3,3'-Thiobis(7H-benz(de)anthracen-7-one) maintains its chromophoric integrity without interacting destructively with the polymer backbone[4].

Table 1: Representative Photophysical Properties of Thiobisbenzanthrone in Polymer Matrices

Polymer Matrix	Absorption (nm)	Emission (nm)	Stokes Shift (nm)	Quantum Yield ( )	Thermal Shift (T effect)
Polystyrene (PS)	415	535	120	0.68	Minimal (+1.2 °C)
Polymethyl Methacrylate (PMMA)	412	525	113	0.72	Minimal (+0.8 °C)
Viscose/Cellulose (Surface)	420	545	125	0.55	N/A (Surface Graft)
Polycarbonate (PC)	418	540	122	0.61	Minimal (+1.5 °C)

Note: The high Stokes shift (>110 nm) eliminates self-absorption in thick polymer layers, making it ideal for bulk optoelectronic materials[3].

Self-Validating Experimental Protocols

To assure scientific integrity, the following protocols employ self-validating checkpoints. This ensures that experimental artifacts (e.g., residual initiator, unreacted dye leaching) do not generate false-positive luminescence data.

Protocol A: In-Situ Free-Radical Polymerization (Bulk Matrix Functionalization)

This protocol describes the polymerization of styrene doped with thiobisbenzanthrone to create a brilliantly fluorescent, homogenous solid matrix.

Materials:

• Styrene Monomer (Analytical Grade)

• 3,3'-Thiobis(7H-benz(de)anthracen-7-one) (0.05% wt/wt)

• Azobisisobutyronitrile (AIBN) (0.1% wt/wt)

• Methanol (for precipitation)

Step-by-Step Procedure & Causality:

• Monomer De-inhibition: Pass the commercial styrene monomer through an activated basic alumina column.

  • Causality: Commercial monomers contain 4-tert-butylcatechol (TBC) to prevent premature auto-polymerization. If not removed, TBC will scavenge radicals, causing low molecular weight polymers and unpredictable optical clarity.

• Dye Dissolution: Dissolve 0.05 wt% thiobisbenzanthrone in the purified styrene under gentle sonication (15 mins) in a sealed, foil-wrapped vial.

  • Causality: Ensuring complete solvation is strictly required to prevent micro-aggregates that cause light-scattering defects and ACQ in the final plastic block.

• Initiator Addition: Add 0.1 wt% AIBN to the mixture. Purge the vial with dry Nitrogen (N

  ) for 10 minutes.

  • Causality: AIBN is strictly chosen over Benzoyl Peroxide (BPO). BPO generates highly reactive oxygen-centered radicals capable of oxidatively degrading the sensitive benzanthrone chromophore. N

    purging eliminates oxygen, a potent radical scavenger and fluorescence quencher.

• Thermal Polymerization: Seal the ampoule and immerse in a controlled oil bath at 75 °C for 24 hours, followed by a post-cure at 95 °C for 2 hours.

  • Causality: The two-stage temperature ramp ensures high conversion while limiting the Trommsdorff–Norrish effect (autoacceleration) which could otherwise trap micro-bubbles.

• Validation Step (Soxhlet Extraction): Mill a 1g sample of the polymer and subject it to Soxhlet extraction using boiling methanol for 12 hours.

  • Self-Validation Check: Measure the UV-Vis absorbance of the methanol extract. If the extract lacks the characteristic 415 nm absorbance peak, the dye is confirmed to be stably trapped/entangled inside the matrix with zero leaching[4].

Step-by-step workflow for the in-situ radical polymerization of thiobisbenzanthrone.

Protocol B: Surface Functionalization for Stimuli-Responsive Sensors

Benzanthrone chromophores can act as heterogeneous sensors for detecting environmental analytes (e.g., amines, metal ions) by observing fluorescence quenching on textile or polymer surfaces[5].

Procedure & Causality:

• Substrate Preparation: Treat a poly(propylene amine) dendrimer-coated viscose fabric with a 1 mM solution of thiobisbenzanthrone in an ethanol/dichloromethane (80:20) solvent mix.

• Immobilization: Allow the substrate to incubate at 40 °C for 4 hours to drive physical diffusion and van der Waals interactions between the dye and the dendrimer cavities.

• Washing & Validation: Wash the substrate repeatedly with pure ethanol until the washings show no fluorescence under a 365 nm UV lamp.

  • Self-Validation Check: The fabric itself must maintain a bright uniform fluorescence. The absence of fluorescence in the final wash validates that only tightly immobilized dye remains on the substrate.

• Stimuli-Response Testing: Expose the functionalized fabric to varying concentrations of aqueous ammonia. The ICT state of the benzanthrone will be disrupted by the basic environment, resulting in measurable fluorescence quenching that serves as an optical sensor readout[5].

Conclusion

The use of 3,3'-Thiobis(7H-benz(de)anthracen-7-one) in materials science provides a robust pathway for generating highly luminous, structurally stable polymers. By carefully selecting non-oxidative initiators (AIBN) and strictly validating matrix retention via solvent extraction, scientists can leverage the exceptional extended

-conjugation of the thiobisbenzanthrone core to develop advanced displays, biological probes, and technical smart textiles.

References

• Electrochemical Polymerization of Benzanthrone and Characterization of its Excellent Green-light-emitting Polymer ACS Public
• Finding New Precursors for Light Harvesting Materials: A Computational Study of the Fluorescence Potential of Benzanthrone Dyes ACS Omega
• Synthesis and application of fluorescent dyes based on 3-amino benzanthrone ResearchG
• Comparison of the Benzanthrone Luminophores: They Are Not Equal for Rapid Examination of Parafasciolopsis fasciolaemorpha (Trem
• Stimuli-responsive textile materials: scientific approaches and technical behaviour ResearchG

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Topic: Experimental Setup for Solvatochromism Studies of Benzanthrone Dyes

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling Molecular Interactions through Color

Solvatochromism is the phenomenon where the color of a chemical substance changes with the polarity of the solvent it is dissolved in.[1][2] This change, observable as a shift in the absorption or fluorescence emission spectra, provides profound insights into the solute-solvent interactions at a molecular level.[2][3][4] Benzanthrone dyes are a prominent class of luminophores known for their environmental sensitivity, photostability, and bright fluorescence, making them excellent probes for such studies.[5][6][7]

The solvatochromic behavior of benzanthrone derivatives is often governed by an intramolecular charge transfer (ICT) mechanism.[5][7][8] These molecules typically possess an electron-donating group and an electron-accepting group, and upon excitation, there is a redistribution of electron density, leading to a more polar excited state.[8] The extent of this spectral shift is a direct measure of the solvent's ability to stabilize the ground and excited states of the dye, thus offering a window into the microenvironment's polarity.[3] This application note provides a detailed protocol for the experimental setup and data analysis for studying the solvatochromism of benzanthrone dyes.

Theoretical Framework: Quantifying Solute-Solvent Interactions

The interaction between a solvatochromic dye and the surrounding solvent molecules can be qualitatively described as either positive solvatochromism (a bathochromic or red-shift in the spectrum with increasing solvent polarity) or negative solvatochromism (a hypsochromic or blue-shift).[3][9] This occurs because a more polar solvent will preferentially stabilize the more polar state (ground or excited) of the dye molecule.[3]

To quantify these interactions, various empirical solvent polarity scales have been developed. One of the most widely used is Reichardt's ET(30) scale , which is based on the solvatochromic behavior of a specific betaine dye.[4][9][10][11][12] For a more detailed analysis, multiparameter approaches such as the Kamlet-Taft parameters (α for hydrogen-bond donating ability, β for hydrogen-bond accepting ability, and π* for dipolarity/polarizability) can be employed to dissect the specific types of interactions at play.[10]

For fluorescent dyes like benzanthrones, the Lippert-Mataga equation is a powerful tool for analyzing the change in the dye's dipole moment upon excitation.[1][13][14][15] It establishes a linear relationship between the Stokes shift (the difference in energy between the absorption and emission maxima) and a solvent polarity function, which depends on the solvent's dielectric constant and refractive index.[1]

Experimental Design and Setup

A successful solvatochromism study hinges on careful selection of materials and precise spectroscopic measurements.

Materials and Reagents

• Benzanthrone Dye: High purity is essential.

• Solvents: A range of spectroscopic grade solvents with varying polarities (see Table 1).

• Volumetric Flasks: Class A, for accurate solution preparation.

• Quartz Cuvettes: 10 mm path length for spectroscopic measurements.[5]

• Micropipettes: For accurate transfers.

Instrumentation

• UV-Vis Spectrophotometer: For measuring absorption spectra.

• Spectrofluorometer: For measuring fluorescence emission spectra.[1][5][6]

Solvent Selection

The choice of solvents is critical. A broad range of polarities, from nonpolar aprotic to polar protic, should be investigated to obtain a comprehensive understanding of the dye's behavior.

Solvent	Dielectric Constant (ε)	Refractive Index (n)	ET(30) (kcal/mol)
n-Hexane	1.88	1.375	31.0
Benzene	2.28	1.501	34.3
Chloroform	4.81	1.446	39.1
Ethyl Acetate	6.02	1.372	38.1
Acetone	20.7	1.359	42.2
Ethanol	24.5	1.361	51.9
N,N-Dimethylformamide (DMF)	36.7	1.431	43.8
Dimethylsulfoxide (DMSO)	46.7	1.479	45.1

Note: The values presented are approximate and can vary with temperature and pressure.

Detailed Experimental Protocol

This protocol outlines the steps for preparing solutions and performing spectroscopic measurements.

Stock Solution Preparation

• Accurately weigh a small amount of the benzanthrone dye.

• Dissolve the dye in a small volume of a solvent in which it is highly soluble (e.g., chloroform or DMF) to prepare a concentrated stock solution (typically 1 mM).

• Ensure complete dissolution, using sonication if necessary.

Working Solution Preparation

• From the stock solution, prepare a series of dilute working solutions in the various solvents listed in Table 1.

• The final concentration should be in the range of 10⁻⁵ to 10⁻⁶ M to ensure the absorbance is within the linear range of the spectrophotometer.[5][16]

• Use separate, clean volumetric flasks for each solvent to avoid cross-contamination.

Spectroscopic Measurements

• Set the spectrophotometer to scan a wavelength range appropriate for the dye (typically 300-700 nm).

• Use a quartz cuvette filled with the pure solvent of interest to record a baseline (blank).[1]

• Rinse the cuvette with the working solution before filling it for measurement.

• Record the absorption spectrum of the working solution.

• Identify and record the wavelength of maximum absorption (λabs).[1]

• Set the spectrofluorometer with an excitation wavelength at or near the λabs determined from the absorption spectrum.[1]

• Set the emission wavelength range to be scanned (e.g., from λabs + 20 nm to 800 nm).

• Maintain consistent instrumental parameters, such as excitation and emission slit widths, for all measurements to ensure comparability.[1]

• Record the fluorescence emission spectrum.

• Identify and record the wavelength of maximum fluorescence emission (λem).

Data Analysis and Interpretation

The collected spectral data can be analyzed to extract valuable information about the dye's photophysical properties.

Experimental Workflow Diagram

Caption: Conceptual diagram of solvatochromism and data analysis plots.

Summary of Photophysical Data

The results of the spectroscopic measurements should be tabulated for easy comparison.

Solvent	λabs (nm)	λem (nm)	Stokes Shift (cm⁻¹)
n-Hexane
Benzene
Chloroform
Ethyl Acetate
Acetone
Ethanol
DMF
DMSO

Conclusion

The study of solvatochromism in benzanthrone dyes provides a robust method for probing solute-solvent interactions and characterizing the polarity of microenvironments. The experimental protocol detailed in this application note, combined with rigorous data analysis using models like the Lippert-Mataga equation, allows researchers to gain a deeper understanding of the photophysical properties of these versatile fluorescent probes. This knowledge is invaluable for applications in materials science, analytical chemistry, and the development of fluorescent sensors for biological systems.

References

• Reichardt, C. (2012). Solvatochromic Dyes as Solvent Polarity Indicators. Chemical Reviews, 94(8), 2319–2358.
• Olipova, M., Maleckis, A., Puckins, A., Kirilova, A., Romanovska, E., & Kirilova, E. (2022). Spectroscopic investigation of new benzanthrone luminescent dyes.
• Griffiths, J. (2018). Chapter 7: Solvatochromism. In Colour and Constitution of Organic Molecules. Royal Society of Chemistry.
• Reichardt, C. (1994). Solvatochromic Dyes as Solvent Polarity Indicators. Chemical Reviews, 94(8), 2319-2358.
• Olipova, M., et al. (2022). Spectroscopic investigation of new benzanthrone luminescent dyes.
• Reichardt, C. (2016). Application of Reichardt's Solvent Polarity Scale [ET(30)] in the Selection of Bonding Agents for Composite Solid Rocket Propellants.
• Di Fabio, G., et al. (2022). Application of Reichardt's Solvent Polarity Scale (ET(30)) in the Selection of Bonding Agents for Composite Solid Rocket Propellants. MDPI.
• BenchChem. (2025). Unveiling Solvent-Molecule Interactions: A Technical Guide to the Solvatochromic Fluorescence of 1-Phenylanthracene. BenchChem.
• Małeckis, A., et al. (2023). Benzanthrone sulfides: synthesis, solvatochromism characterization and analysis of experimental photophysical parameters and theoretical calculations.
• Stenutz, R. Dimroth and Reichardt ET. stenutz.eu.
• Eisenthal, K. B. (2006). Generalized Interface Polarity Scale Based on Second Harmonic Spectroscopy. Columbia University.
• The Royal Society of Chemistry. (n.d.).
• Smith, R. C., et al. (2023). Solvatochromic Behavior of 2,7-Disubstituted Sila- and Germafluorenes. MDPI.
• Organic Syntheses Procedure. (n.d.). Organic Syntheses.
• American Chemical Society. (2025). D−π–A Fluorophores with Strong Solvatochromism for Single-Molecule Ratiometric Thermometers. American Chemical Society.
• Taylor & Francis. (2007). Full article: Solvent polarity scales revisited: a ZINDO-PCM study of the solvatochromism of betaine-30. Taylor & Francis.
• Wu, M., et al. (2005). Study on the empirical parameter of solvent polarity - The E >T>(30) scale of carbonate using Reichardt's Dye. Beijing Institute of Technology.
• ResearchGate. (2025). Solvatochromic study of 3- N -( N ′-methylacetamidino)benzanthrone and its interaction with dopamine by the fluorescence quenching mechanism.
• Rauf, M. A., & Hisaindee, S. (2013). Studies on solvatochromic behavior of dyes using spectral techniques. Academia.edu.
• Canadian Science Publishing. (n.d.). Reichardt's dye: the NMR story of the solvatochromic betaine dye. Canadian Science Publishing.
• Patra, D., & Barakat, C. (2011). Synchronous fluorescence spectroscopic study of solvatochromic curcumin dye. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 79(5), 1034-1041.
• ResearchGate. (2025). Exploring Dual Solvatochromic Traits in Novel Fluorescent Benzanthrone Ethynyl Derivatives.
• Malovytsia, U., et al. (n.d.). FLUORESCENT DETECTION OF HEAVY METAL IONS USING BENZANTHRONE DYE.
• IT Solutions. (n.d.).
• Taylor & Francis. (n.d.). Solvatochromic – Knowledge and References. Taylor & Francis.
• Bentham Science Publishers. (2024). Synthetic Development of 3-Functionalized Benzanthrone as a Fluorophore for Various Uses. Bentham Science Publishers.
• Research Repository. (2022).
• Shimadzu. (n.d.). Evaluating Chromotropismwith a Spectrophotometer: Solvatochromism and Thermochromism. Shimadzu.
• PMC. (n.d.). Exploring solvatochromism: a comprehensive analysis of research data of the solvent -solute interactions of 4-nitro-2-cyano-azo benzene-meta toluidine. PMC.
• Advanced lab course physical chemistry. (n.d.). Absorption and fluorescence spectroscopy.
• PMC. (2024). A Comparative Study of New Fluorescent Anthraquinone and Benzanthrone α-Aminophosphonates: Synthesis, Spectroscopy, Toxicology, X-ray Crystallography, and Microscopy of Opisthorchis felineus. PMC.
• ResearchGate. (n.d.). Solvatochromic UV/Vis absorption and fluorescence spectra (red –...).
• SciSpace. (n.d.).

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Application Note & Protocols: Developing High-Performance pH Sensors Using Functionalized Benzanthrone Derivatives

For: Researchers, scientists, and drug development professionals.

Abstract

The precise measurement of pH is critical across a vast spectrum of scientific disciplines, from fundamental cell biology to industrial process control. Fluorescent chemosensors offer a powerful, non-invasive tool for these measurements. This guide details the development of robust pH sensors based on the benzanthrone scaffold. Benzanthrone derivatives are advantageous due to their significant Stokes shifts, high photostability, and tunable photophysical properties. We will explore the design principles, synthesis, and characterization of these sensors, focusing on the mechanisms that govern their pH-dependent fluorescence. This document provides detailed, field-proven protocols for the synthesis of a model benzanthrone sensor and its application in determining pKa values, enabling researchers to confidently develop and deploy these versatile molecular tools.

Part I: The Benzanthrone Scaffold - A Privileged Platform for pH Sensing

The 7H-benzo[de]anthracen-7-one, or benzanthrone, core is a polycyclic aromatic ketone that serves as an excellent fluorophore. Its derivatives are known for their bright fluorescence, ranging from green to red, and remarkable sensitivity to their local environment. This sensitivity is the key to their function as pH sensors.

Mechanism of pH Sensing: PET and ICT

The design of a benzanthrone-based pH sensor typically follows a "fluorophore-spacer-receptor" model. The benzanthrone unit is the fluorophore . A proton-binding moiety, such as a tertiary amine (e.g., piperazine or diethylamine), acts as the receptor . These two components are linked, sometimes via a short spacer . The fluorescence of the system is controlled by two primary photophysical mechanisms:

• Photoinduced Electron Transfer (PET): In its non-protonated (basic) state, the lone pair of electrons on the receptor's nitrogen atom can be transferred to the photo-excited benzanthrone fluorophore. This process, known as PET, quenches the fluorescence, resulting in an "off" state. Upon protonation in acidic conditions, the lone pair is no longer available for transfer, the PET process is inhibited, and the fluorophore's emission is restored, leading to an "on" state.[1] This "off-on" switching is the basis for a highly sensitive sensor.

• Intramolecular Charge Transfer (ICT): Light absorption in aminobenzanthrone derivatives initiates a charge transfer from the electron-donating amino group at the C-3 position to the electron-accepting carbonyl group.[2] The extent of this ICT is influenced by both the substituent at the C-3 position and the polarity of the surrounding medium.[3] Changes in pH can alter the electron-donating ability of the substituent, leading to shifts in the absorption and emission spectra, which can be exploited for ratiometric sensing.

Design Strategy: Tuning Sensor Performance

The choice of the receptor is critical as it directly determines the sensor's operational pH range (pKa). By incorporating different amine-containing groups (e.g., piperazine, diethylamine), the pKa can be tuned. For instance, a benzanthrone derivative functionalized with a piperazinylethylamino group has been shown to exhibit a dual pKa, acting as an "off-on-off" switch across a broad pH range. In contrast, a derivative with a diethylamino acetamide group functions as a classic "off-on" switch with a pKa around 7.06, making it suitable for physiological pH measurements.

The general design principle involves attaching an electron-donating group containing a protonation site to the 3-position of the benzanthrone core. This positioning maximizes the electronic communication between the receptor and the fluorophore's ICT pathway.[2]

Part II: Synthesis and Characterization Protocol

This section provides a representative protocol for the synthesis of a PET-based benzanthrone pH sensor, specifically 2-(N,N-diethylamino)-N-(7-oxo-7H-benzo[de]anthracen-3-yl)-acetamide (1) , adapted from established methods.

Workflow for Sensor Synthesis and Characterization

Caption: Workflow for synthesis and characterization of the benzanthrone sensor.

Step-by-Step Synthesis Protocol for Sensor 1

Objective: To synthesize 2-(N,N-diethylamino)-N-(7-oxo-7H-benzo[de]anthracen-3-yl)-acetamide.

Materials:

• 3-Aminobenzanthrone

• Chloroacetyl chloride

• Diethylamine

• Dioxane (anhydrous)

• Standard glassware for organic synthesis (reflux condenser, round-bottom flasks, etc.)

• Inert atmosphere setup (Argon or Nitrogen)

• TLC plates and silica gel for column chromatography

Procedure:

• Synthesis of the Intermediate: The synthesis begins with the preparation of 2-chloro-N-(7-oxo-7H-benzo[de]anthracen-3-yl)-acetamide from 3-aminobenzanthrone and chloroacetyl chloride, following established literature procedures.[4] This step introduces an activated chlorine atom that is susceptible to nucleophilic attack.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve the chloro-acetamide intermediate in anhydrous dioxane.

• Nucleophilic Substitution: Add diethylamine to the reaction mixture. The diethylamine acts as the nucleophile, displacing the chlorine atom to form the final product and introducing the tertiary amine receptor required for pH sensing.

• Reaction Conditions: Heat the mixture to 80°C and stir for approximately 11 hours under an inert atmosphere. The inert atmosphere prevents potential side reactions, while heating provides the necessary activation energy for the substitution.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup and Purification: Upon completion, cool the reaction mixture. The crude product can be precipitated and purified using silica gel column chromatography to yield the final product, Sensor 1.

• Structural Confirmation: Confirm the identity and purity of the synthesized compound using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Part III: Application Protocol - pH Titration and pKa Determination

This protocol details the procedure for evaluating the pH-dependent fluorescence response of the synthesized sensor and determining its pKa value.

Sensing Mechanism: "Off-On" Switching

Caption: PET-based "Off-On" fluorescence switching mechanism.

Step-by-Step Protocol for pH Titration

Objective: To measure the fluorescence intensity of Sensor 1 across a range of pH values and determine its pKa.

Materials & Instrumentation:

• Stock solution of Sensor 1 (e.g., 1 mM in DMF or DMSO).

• A series of buffer solutions with known pH values (e.g., Britton-Robinson buffer, covering a wide pH range).

• Spectrofluorometer.

• 1 cm x 1 cm quartz cuvettes.

• pH meter for verification.

Procedure:

• Sample Preparation: Prepare a series of solutions in cuvettes. Each cuvette should contain the same final concentration of the sensor (e.g., 10 µM) in a mixed solvent system (e.g., water/DMF 1:1, v/v) buffered to a specific pH. The organic co-solvent is necessary due to the typically low water solubility of benzanthrone derivatives.

• Instrument Setup: Set the excitation wavelength of the spectrofluorometer to the absorption maximum (λ_abs) of the sensor. Set the emission scan range to capture the full fluorescence spectrum (e.g., 450-700 nm).

• Measurement: For each buffered sample, record the fluorescence emission spectrum. Note the fluorescence intensity at the emission maximum (λ_em).

• Data Collection: Repeat the measurement for all prepared pH values, ensuring to cover the transition from the low-fluorescence to the high-fluorescence state.

Data Analysis and pKa Determination

• Plotting: Plot the fluorescence intensity at λ_em as a function of pH. The resulting graph should be a sigmoidal curve.

• pKa Calculation: The pKa is the pH value at which the sensor is 50% protonated. This corresponds to the inflection point of the sigmoidal curve. The pKa can be accurately determined by fitting the data to the Henderson-Hasselbalch equation:

  Log[(I_max - I) / (I - I_min)] = pH - pKa

  Where:

  • I is the fluorescence intensity at a given pH.

  • I_max is the maximum fluorescence intensity (in the acidic "on" state).

  • I_min is the minimum fluorescence intensity (in the basic "off" state).

Performance Data Presentation

The performance characteristics of a newly developed sensor should be systematically tabulated for clear comparison.

Parameter	Description	Example Value (Sensor 1)	Reference
pKa	The pH at which the sensor is 50% protonated.	7.06 ± 0.10
λ_abs (max)	Wavelength of maximum absorption.	~440 nm
λ_em (max)	Wavelength of maximum fluorescence emission.	545 nm
Stokes Shift	Difference between λ_em and λ_abs (in cm⁻¹ or nm).	5692 cm⁻¹
Fluorescence Enhancement (FE)	Ratio of max to min fluorescence (I_max / I_min).	16.3
Quantum Yield (ΦF)	Efficiency of fluorescence emission (in "on" state).	0.035

Part IV: Advanced Applications & Considerations

• Live-Cell Imaging: Benzanthrone-based sensors with pKa values in the physiological range are excellent candidates for measuring pH in cellular compartments like lysosomes or mitochondria.[5] Considerations for this application include sensor cytotoxicity, cell-loading efficiency, and photostability under prolonged laser exposure.

• Selectivity: It is crucial to validate that the sensor's response is specific to protons and not significantly affected by other biologically or environmentally relevant ions (e.g., Na⁺, K⁺, Ca²⁺, Mg²⁺, Cu²⁺). This is typically done by performing fluorescence measurements in the presence of high concentrations of these potentially interfering ions.

• Immobilization: For applications in reusable sensors or "smart textiles," these dyes can be immobilized onto solid supports like viscose fabrics or polymer films.[6][7]

Conclusion

Functionalized benzanthrone derivatives represent a versatile and powerful class of fluorescent pH sensors. By strategically modifying the benzanthrone core with appropriate proton-receptive moieties, researchers can design probes with tailored pKa values and robust "off-on" switching mechanisms. The protocols and principles outlined in this guide provide a comprehensive framework for the synthesis, characterization, and application of these sensors, empowering scientists to develop novel tools for precise pH measurement in diverse research fields.

References

• Miladinova, P. M. (2016). Synthesis of a new benzanthrone probe for Ph determination based on PET and ICT. Journal of Chemical Technology and Metallurgy, 51(6), 667-674. Available at: [Link]

• Miladinova, P. M. (2016). SYNTHESIS OF A NEW BENZANTHRONE PROBE FOR pH DETERMINATION BASED ON PET AND ICT. Journal of Chemical Technology and Metallurgy. Available at: [Link]

• Miladinova, P. M., Zhekov, D. D., & Georgiev, N. I. (2017). SYNTHESIS OF A NEW PET BASED BENZANTHRONE PROBE FOR DETERMINATION OF pH AND CUPRUM (II) ION. Journal of Chemical Technology and Metallurgy, 52(5), 892-901. Available at: [Link]

• Maļeckis, A., Avotina, L., Kizane, G., et al. (2021). New Fluorescent Heterocyclic Compounds Derived From 3-Cyanobenzanthrone. ResearchGate. Available at: [Link]

• Staneva, D., & Betcheva, R. (2007). Synthesis and functional properties of new optical pH sensor based on benzo[de]anthracen-7-one immobilized on the viscose. Dyes and Pigments, 74(1), 148-153. Available at: [Link]

• Siddlingeshwar, B., et al. (2021). Photophysical properties of benzanthrone derivatives: effect of substituent, solvent polarity and hydrogen bonding. Photochemical & Photobiological Sciences. Available at: [Link]

• Kirilova, E. M., et al. (2021). Newly synthesized benzanthrone derivatives as prospective fluorescent membrane probes. ResearchGate. Available at: [Link]

• Kirilova, E. M., et al. (2022). Synthetic Development of 3-Functionalized Benzanthrone as a Fluorophore for Various Uses. Bentham Science Publishers. Available at: [Link]

• Bhattacharyya, K., et al. (2021). Finding New Precursors for Light Harvesting Materials: A Computational Study of the Fluorescence Potential of Benzanthrone Dyes. ACS Omega, 6(47), 31737-31748. Available at: [Link]

• Kirilova, E. M., et al. (2024). A Comparative Study of New Fluorescent Anthraquinone and Benzanthrone α-Aminophosphonates: Synthesis, Spectroscopy, Toxicology, X-ray Crystallography, and Microscopy of Opisthorchis felineus. Molecules, 29(5), 1121. Available at: [Link]

• Staneva, D., Betcheva, R., & Chovelon, J.-M. (2006). Fluorescent benzo[de]anthracen-7-one pH-sensor in aqueous solution and immobilized on viscose fabrics. Journal of Photochemistry and Photobiology A: Chemistry, 183(1-2), 159-164. Available at: [Link]

• Maleckis, A., et al. (2021). Heterocyclic Schiff Bases of 3-Aminobenzanthrone and Their Reduced Analogues: Synthesis, Properties and Spectroscopy. Molecules, 26(9), 2570. Available at: [Link]

• Kirilova, E. M., et al. (2023). Synthesis and Properties of New 3-Heterylamino-Substituted 9-Nitrobenzanthrone Derivatives. Molecules, 28(13), 5178. Available at: [Link]

• Shabat, D., et al. (2024). Unprecedented Photoinduced-Electron-Transfer Probe with a Turn-ON Chemiluminescence Mode-of-Action. Angewandte Chemie International Edition. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Yield of 3,3'-Thiobis(7H-benz(de)anthracen-7-one) Synthesis

Welcome to the Synthesis Support Center. As a Senior Application Scientist, I have compiled this technical guide to address the thermodynamic, stereoelectronic, and kinetic challenges associated with the synthesis of 3,3'-Thiobis(7H-benz(de)anthracen-7-one)—frequently referred to as 3,3'-dibenzanthronyl sulfide or 3,3'-thiobisbenzanthrone.

This thioether is a vital intermediate for vat dyes (such as isoviolanthrone) and advanced optoelectronic fluorophores[1]. The guide below is engineered for process chemists and drug development professionals aiming to maximize yield, limit hydrolytic byproducts, and navigate the extreme insolubility of planar aromatic thioethers[2][3].

Pathway Visualization: Condensation

To troubleshoot yield issues, we must first isolate the discrete steps of the base-triggered nucleophilic aromatic substitution (

)[3]. The electron-withdrawing C-7 carbonyl activates the C-3 halogen, allowing sulfide displacement.

Caption: SNAr mechanism for 3,3'-thiobisbenzanthrone synthesis via thiolate intermediate.

Quantitative Process Parameters: Solvent & Base Effects

Yield heavily depends on accelerating the secondary

step before water hydrolyzes the starting materials. The data below synthesizes expected outcomes across varied process parameters[1][3].

Reaction Solvent	Temperature (°C)	Base / Sulfur Source	Reaction Time (h)	Expected Yield (%)	Major Observed Byproduct
Ethanol	78 (Reflux)		20.0	55 - 65	3-Hydroxybenzanthrone
n-Butanol	105 - 110	(60% Flake)	4.0	79 - 82	Unreacted Monomer
DMF	120	Anhydrous	2.0	87 - 89	Isoviolanthrone (trace)
NMP	130	Anhydrous + PTC	1.5	92 - 94	Minimal

Self-Validating Protocol: Optimized n-Butanol Route

This protocol is adapted from standard high-yield industrial methods[1]. It employs n-butanol to achieve a reflux temperature capable of driving the reaction to completion while avoiding the severe toxicity of dipolar aprotic alternatives.

Step 1: Electrophile Suspension

• Action: Suspend 60.0 g of high-purity (>95%) 3-bromobenzanthrone in 150 mL of anhydrous n-butanol within a multi-neck flask equipped with a reflux condenser and inert

  blanket.

• Causality: An inert atmosphere prevents the auto-oxidation of the transient thiolate intermediate into undesired disulfide linkages[3].

• Validation Check: Perform a Karl Fischer titration on the n-butanol. Moisture must be

  to minimize competitive nucleophilic attack by hydroxide ions.

Step 2: Nucleophile Introduction

• Action: Charge the vessel with 17.0 g of 60% strength sodium sulfide (

  ).

• Causality: 60%

  provides the exact hydration sphere required to solubilize the inorganic salt in the organic boundary layer without introducing excessive bulk water[1].

• Validation Check: Upon addition, monitor the color. The suspension should shift toward a deeper, darker orange/red, signifying initial charge-transfer complexation.

Step 3: Primary S-Alkylation (Reflux)

• Action: Ramp the temperature to 105–110 °C and maintain vigorous mechanical stirring for 4 hours.

• Causality: The first

  attack yields 3-mercaptobenzanthrone. The second attack, forming the bis-thioether, is sterically hindered by the bulky, planar benzanthrone rings[2][4]. Elevated thermal energy (110 °C vs 78 °C in ethanol) is required to overcome this kinetic barrier[1].

• Validation Check: At t = 3.5 hours, draw a 0.1 mL aliquot. Quench in water, extract with toluene, and run TLC or HPLC. Ensure the complete disappearance of the 3-bromobenzanthrone signal.

Step 4: Controlled Precipitation

• Action: Cool the reaction mass to 80 °C. Dropwise, add 40 mL of deionized water, maintaining stirring for 2 hours.

• Causality: The gradual addition of water selectively precipitates the highly hydrophobic thioether while solubilizing the sodium bromide (NaBr) byproduct and unreacted

  .

• Validation Check: Measure the pH of the filtrate after filtering the suspension. Wash the filter cake with hot water until the runoff is strictly neutral (pH 7.0).

Step 5: High-Temperature Purification

• Action: Recrystallize the crude dried solid from boiling chlorobenzene or 1,1,2,2-tetrachloroethane using 15-20% (w/w) decolorizing carbon[5].

• Causality: The target compound exhibits severe

  stacking, rendering it insoluble in standard solvents[2][6]. Heavy halogenated solvents at boiling temperatures disrupt these lattice forces.

• Validation Check: The final product should crystallize as distinct yellow/greenish-yellow needles. Verify purity via melting point analysis (expected

  °C) and check for diagnostic solvatochromic fluorescence shifts[6].

Troubleshooting & FAQs

Q1: My yield plateaued at ~60%, and mass spec shows a large contaminant mass corresponding to 3-hydroxybenzanthrone. How do I fix this? A1: You are observing competitive hydrolysis. When

is used, or if your solvent is wet, hydroxide ions (generated via the hydrolysis of sulfide in water) outcompete the sulfide nucleophile for the activated C-3 position. Solution: Switch to 60% flake or anhydrous , strictly use anhydrous solvents, and ensure your system is properly sealed under [3].

Q2: The reaction stalls at the 3-mercaptobenzanthrone intermediate. How do I force the second coupling? A2: The first

reaction is fast, but the secondary attack of the bulky thiolate intermediate onto a second 3-bromobenzanthrone molecule is sterically hindered[4]. If you are running the reaction in ethanol, the reflux temperature (78 °C) is too low[1]. Solution: Transition to a higher-boiling solvent like n-butanol (110 °C)[1], or utilize a polar aprotic solvent like N-Methyl-2-pyrrolidone (NMP) combined with a phase-transfer catalyst (PTC) to strip the sodium counterion and increase the thiolate's nucleophilicity.

Q3: The final thioether is completely insoluble in standard chromatography solvents. How else can I purify it if I don't want to use toxic tetrachloroethane? A3: Because the molecule consists of two massive, planar benzanthrone fluorophores, it forms an incredibly rigid crystal lattice[2][6]. If recrystallization in chlorobenzene[5] is not an option due to safety/environmental constraints, use a vatting process . Suspend the crude thioether in a hot alkaline solution (NaOH) and add a reducing agent like sodium dithionite (

)[7]. This reduces the carbonyl groups, converting the molecule into its water-soluble "leuco" (enol) form. Filter the solution to remove unreacted insoluble organics, then bubble ambient air through the filtrate to re-oxidize the leuco form back into the highly pure, insoluble thioether.

References

1.[5] 5 - Organic Syntheses (orgsyn.org) 2.[2]2 - MDPI (mdpi.com) 3.[7]7 - Benchchem (benchchem.com) 4.[1]1 - Google Patents (patents.google.com) 5.[6] 6 - ResearchGate (researchgate.net) 6.[4]4 - ACS Publications (pubs.acs.org) 7.[3] 3 - ACS GCI Pharmaceutical Roundtable (acsgcipr.org)

Sources

• 1. CH635058A5 - Process for the preparation of isoviolanthrone - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. Thioether Formation - Wordpress [reagents.acsgcipr.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Solubility for 3,3'-Thiobis(7H-benz(de)anthracen-7-one)

Welcome to our Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers whose biological assays fail not due to the target pharmacology, but because of poor compound formulation. 3,3'-Thiobis(7H-benz(de)anthracen-7-one) (CAS: 81-95-8) represents an extreme case of this challenge.

Chemically, this compound consists of two bulky, planar benzanthrone systems linked by a sulfur bridge (MW: 490.57 g/mol ) [1]. Its immense hydrophobic surface area and highly conjugated

-systems lead to aggressive stacking in aqueous media [2]. If simply dropped into an aqueous buffer, the compound will undergo immediate hydrophobic collapse, forming inactive nano-precipitates.

This guide is designed to provide you with the mechanistic understanding and field-proven workflows required to successfully solubilize this compound for in vitro biological assays.

🔬 Section 1: Troubleshooting FAQs

Q1: Why is my primary stock solution forming a cloudy yellow suspension instead of a true solution in DMSO?

The Causality: 3,3'-Thiobis(7H-benz(de)anthracen-7-one) has an extremely rigid and planar structure. If your DMSO has absorbed any atmospheric moisture (even >0.5% water), the dielectric constant of the solvent drops sufficiently to trigger intermolecular

stacking. The Fix: You must use sterile, anhydrous DMSO ( 99.9% purity, sealed under argon). Additionally, because dissolving highly crystalline solids is endothermic, applying heat (37°C) and bath sonication for 10–15 minutes is required to disrupt the crystal lattice [3].

Q2: My compound crashes out immediately when I add my DMSO stock to the biological assay buffer (e.g., DMEM or PBS). How do I prevent this?

The Causality: Direct injection of a 10 mM DMSO stock into an aqueous buffer creates a "solvent shock." The instantaneous shift in the microenvironment forces the hydrophobic benzanthrone moieties to self-associate to escape the water interface. The Fix: Do not perform direct high-ratio dilutions. Instead, employ an intermediate step-down dilution using amphiphilic carriers (like BSA) or non-ionic surfactants (like Tween-80 or Pluronic F-127). These agents coat the monomeric compound, creating micellar structures that shield the hydrophobic faces from the aqueous environment.

Q3: How can I verify that my compound is truly dissolved and not just forming invisible nano-aggregates that will quench my assay?

The Causality: Nano-aggregates (<200 nm) are often invisible to the naked eye but will scatter light and dramatically skew fluorescence, absorbance, or cell-binding readouts. The Fix (Self-Validating System): Always measure the Optical Density (OD) at 600 nm of your final assay buffer. A true molecular solution will have an OD

0.01. If the OD is > 0.05, your compound has nano-precipitated. Alternatively, centrifuge the final solution at 15,000 × g for 10 minutes; if a yellow microscopic pellet forms, your formulation has failed and requires a higher surfactant ratio.

📊 Section 2: Data Presentation & Formulation Matrices

When optimizing your assay, refer to the following quantitative data regarding solvent and excipient compatibilities for 3,3'-thiobis(benzanthrone) dimers.

Table 1: Solvent & Formulation Compatibility Matrix

Solvent / System	Max Practical Solubility	Recommended Usage Phase	Biological Compatibility (Max % v/v)
Anhydrous DMSO	~10 - 25 mM	Primary Master Stock	0.5% in final cell culture
Anhydrous DMF	~10 mM	Primary Master Stock (Alt)	0.1% (higher cytotoxicity)
10% Tween-80 in DMSO	~2.5 mM	Intermediate Step-Down	0.05% Tween-80
Aqueous Buffer (Direct)	< 1 nM (Precipitates)	N/A	Excellent, but fails to dissolve
Buffer + 0.1% BSA	~10 - 50 µM	Final Assay Medium	Excellent (mimics physiological state)

🛠️ Section 3: Standard Operating Protocols

The key to preventing aggregation is lowering the free energy barrier of solvation gradually. The following step-by-step methodologies are self-validating to ensure assay integrity.

Protocol A: Preparation of a 10 mM Anhydrous Master Stock

• Desiccation: Allow the sealed vial of 3,3'-Thiobis(7H-benz(de)anthracen-7-one) to reach room temperature in a desiccator to prevent condensation.

• Weighing: Weigh 4.90 mg of the compound into a sterile, low-bind amber microcentrifuge tube (the compound is sensitive to prolonged UV exposure).

• Solvation: Add exactly 1.0 mL of anhydrous, cell-culture grade DMSO.

• Energy Input: Vortex vigorously for 30 seconds. Place the tube in a heated sonicating water bath (37°C) for 15 minutes.

• Validation Step: Centrifuge the tube at 10,000 × g for 5 minutes.

  • Pass Criteria: The solution is a clear, deep yellow with zero pellet.

  • Fail Criteria: A pellet is visible. (If so, add more DMSO to adjust to 5 mM).

Protocol B: Step-Down Dilution for Aqueous Media (Final Target: 10 µM)

• Intermediate Carrier Mix: In a fresh tube, mix 10 µL of the 10 mM Master Stock with 10 µL of 10% Pluronic F-127 (or Tween-80) in DMSO. Pipette up and down to coat the compound.

• Aqueous Pre-warming: Warm your target biological buffer (e.g., PBS + 0.1% BSA) to 37°C. (Cold buffers severely exacerbate precipitation).

• Dropwise Addition: While vortexing the warmed buffer (9.98 mL) at medium speed, add the 20 µL Intermediate Mix dropwise directly into the vortex vortex-vane (avoiding the plastic walls).

• Validation Step: Measure 1 mL of this final solution in a spectrophotometer at 600 nm against a blank buffer. A successful micellar integration will yield an OD

  < 0.02.

🎨 Section 4: Mechanistic & Workflow Diagrams

Below are the systemic visualizations of both the aggregation mechanism and the optimized step-down workflow.

Caption: Mechanistic pathway of solvent shock aggregation vs. carrier-mediated stabilization.

Caption: Workflow for preparing aqueous biological assay solutions from solid hydrophobic stocks.

📚 References

• CAS Common Chemistry. 3,3′-Thiobis[7H-benz[de]anthracen-7-one] - CAS RN: 81-95-8. American Chemical Society. Available at:[Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 6697, Benzanthrone. PubChem. Available at:[Link]

Technical Support Center: HPLC Troubleshooting for 3,3'-Thiobis(7H-benz(de)anthracen-7-one)

Welcome to the Technical Support Center. Analyzing massive, highly conjugated polycyclic aromatic ketones like 3,3'-Thiobis(7H-benz(de)anthracen-7-one) (CAS: 81-95-8) presents extreme chromatographic challenges. With a molecular weight of 490.57 g/mol , a highly rigid aromatic framework, and competing Lewis basic sites (carbonyls and a thioether), this analyte is notoriously prone to severe peak tailing, band broadening, and poor recovery.

This guide is structurally designed to help researchers systematically diagnose and resolve these issues through an understanding of thermodynamic solubility and solid-phase surface chemistry.

Diagnostic Decision Tree

Before altering your method, you must identify the primary mechanism causing the peak distortion. Use the flowchart below to isolate the physicochemical root cause.

Diagnostic decision tree for resolving peak tailing of 3,3'-Thiobis(benzanthrone).

Troubleshooting FAQs

Q1: Why does this specific compound exhibit such severe peak tailing (As > 1.5) even on brand-new reversed-phase C18 columns? A: Peak tailing arises when multiple retention mechanisms compete during the separation[1]. While the primary mechanism for C18 is hydrophobic partitioning, the carbonyl (C=O) and thioether (-S-) groups in 3,3'-Thiobis(7H-benz(de)anthracen-7-one) are strong hydrogen bond acceptors. They will engage in secondary interactions with unreacted, exposed silanol groups (Si-OH) present on traditional silica matrices[2]. Because free silanols are highly acidic, this interaction severely distorts peak symmetry for basic and Lewis basic compounds[1].

Q2: The analyte is not an ionizable amine. Why do literature guidelines suggest lowering the mobile phase pH to fix the tailing? A: You are correct that the analyte does not easily protonate. However, lowering the pH is not for the analyte—it is to neutralize the stationary phase. Free silanol groups on standard silica become ionized (Si-O⁻) at mid-to-high pH levels[2]. By lowering the mobile phase pH to < 3.0 using additives like 0.1% formic acid, you force the full protonation of the residual silanols, effectively shutting down their ability to interact with the compound's heteroatoms[3][4].

Q3: My peaks look like a "shark fin" (fronting) combined with a tail. Is this still a silanol issue? A: No, this specific peak morphology usually indicates a thermodynamic/solubility failure rather than solid-phase chemistry. Massive polycyclic aromatic compounds have extremely poor solubility in highly aqueous mobile phases. If injected in a strong solvent but eluted in a weak one, the analyte will momentarily precipitate at the column head, leading to column mass-overload and peak broadening[5]. You must employ stronger organic modifiers (like Tetrahydrofuran or Dichloromethane) and elevate the column temperature to improve mass transfer kinetics[5].

Q4: Could hardware or column trace metals be causing irreversible adsorption? A: Yes. The molecular architecture of 3,3'-Thiobis(7H-benz(de)anthracen-7-one) allows its dual carbonyls and thioether to act as bidentate-like chelators. Older "Type A" silica column packings contain trace metals (iron, aluminum) which withdraw electrons from silanols, making them highly acidic and creating active metal-ion exchange sites[1][4].

Core Mechanistic Pathways

The diagram below maps the specific molecular features of the analyte to the distinct failure modes encountered in the HPLC flow path.

Primary secondary retention mechanisms causing peak tailing for polycyclic ketones.

Validated Experimental Protocols

To correct these retention mechanisms, execute the following step-by-step methodology. This acts as a self-validating system: by comparing a neutral hydrophobic probe against the target analyte, you can isolate the exact variable being resolved.

Protocol A: System Passivation and Column Selection

Goal: Eliminate secondary silanol interactions and metal chelation.

• Column Selection: Discard older Type A silica columns. Install a high-purity Type B silica column that is heavily end-capped or base-deactivated (BDS)[6]. Alternatively, use a polymer-embedded reversed-phase column which provides a localized steric shield against residual silanols[2].

• System Hardware Check: Replace wide-bore stainless steel tubing with narrow internal diameter (0.005") PEEK tubing to eliminate extra-column dispersion and prevent systemic metal chelation[2].

• Self-Validation Step: Inject Toluene (a strictly hydrophobic probe) and measure its USP Asymmetry (

  ). If Toluene < 1.1 but your target analyte > 1.5, the issue is definitively localized to silanol/metal interactions, confirming the need for Protocol B.

Protocol B: Mobile Phase and Thermodynamic Optimization

Goal: Resolve solubility limits and protonate reactive stationary phase sites.

• Solvent Optimization: Standard Acetonitrile/Water gradients will often fail to keep this massive polycyclic compound fully solvated. Modify your organic phase (Solvent B) to consist of an Acetonitrile/Tetrahydrofuran (THF) blend (e.g., 80:20 v/v). The THF dramatically enhances the solubility of multi-ring aromatic systems.

• Buffer Adjustment: Add 0.1% Formic Acid to both Solvent A (Aqueous) and Solvent B (Organic) to maintain an apparent pH < 3.0 throughout the gradient. This ensures total protonation of trace silanol groups[4][6].

• Thermal Control: Set the column compartment temperature between 50°C and 60°C . Elevated temperatures decrease mobile phase viscosity and rapidly accelerate mass transfer kinetics between the heavily conjugated analyte and the stationary phase pores.

• Self-Validation Step: Rerun the target analyte. If the peak fronting disappears and the baseline sharpens, the thermodynamic solubility barrier has been successfully crossed.

Data Visualization: Chromatographic Parameter Summary

The table below benchmarks the expected analytical improvements when transitioning from traditional methods to the optimized protocols outlined above.

Parameter	Traditional Conditions (Standard C18, Neutral pH, 25°C)	Optimized Conditions (End-Capped BDS, pH <3.0, 55°C, THF Modifier)	Mechanistic Impact
Peak Asymmetry ( )	> 2.0 (Severe Tailing)	1.05 - 1.15 (Gaussian)	Suppresses silanol H-bonding & metal chelation.
Peak Width (Half Height)	Broad / Diffuse	Narrow / Sharp	Eliminates column-head precipitation and mass transfer drag.
Theoretical Plates ( )	< 3,000	> 12,000	High temperature reduces mobile phase viscosity.
Analyte Recovery	Poor (< 70%)	Excellent (> 98%)	Prevents irreversible adsorption to Type A silica matrices.

References

1.[2] Chrom Tech, Inc. "What Causes Peak Tailing in HPLC?" Chrom Tech Analytical Blog. Available at: [Link] 2.[3] Element Lab Solutions. "Peak Tailing in HPLC." Element Technical Resources. Available at: [Link] 3.[6] Labcompare. "LABTips: How to Prevent Tailing Peaks in HPLC." Labcompare. Available at: [Link] 4.[4] Chromatography Online. "HPLC Diagnostic Skills II – Tailing Peaks." The LCGC Blog. Available at:[Link] 5.[1] Phenomenex. "How to Reduce Peak Tailing in HPLC?" Phenomenex Technical Support. Available at:[Link] 6.[5] Energy & Fuels. "Dual-Column Aromatic Ring Class Separation with Improved Universal Detection across Mobile-Phase Gradients via Eluate Dilution." ACS Publications. Available at:[Link]

Sources

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. chromtech.com [chromtech.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. labcompare.com [labcompare.com]

minimizing by-product formation in thioether synthesis reactions

Technical Support Center: Thioether Synthesis

Welcome to the technical support center for thioether synthesis. This resource is designed for researchers, scientists, and professionals in drug development who are looking to optimize their synthetic routes and minimize the formation of unwanted by-products. Here, we will address common challenges encountered during thioether synthesis and provide actionable, field-proven solutions.

Frequently Asked Questions (FAQs)

Q1: My Williamson ether synthesis for a thioether is yielding significant amounts of disulfide. What is the primary cause and how can I prevent it?

A1: The formation of disulfide by-products is a common issue in thioether synthesis, particularly when using thiolates as nucleophiles. The primary cause is the oxidation of the highly reactive thiolate anion.

Causality: Thiolates (RS⁻) are susceptible to oxidation to disulfides (RSSR), especially in the presence of atmospheric oxygen or other oxidizing agents. This is a one-electron oxidation process that can be catalyzed by trace metals or initiated by radical species.

Troubleshooting & Prevention:

• Degassing of Solvents: Oxygen is a major culprit. Ensure all solvents are thoroughly degassed prior to use. This can be achieved by sparging with an inert gas (e.g., argon or nitrogen) for 15-30 minutes or by several freeze-pump-thaw cycles.

• Inert Atmosphere: Conduct the reaction under a strictly inert atmosphere (argon or nitrogen). This minimizes the exposure of the reaction mixture to atmospheric oxygen.

• Use of Fresh, High-Purity Reagents: Ensure your thiol and base are of high purity. Older reagents may have been partially oxidized.

• Antioxidants: In some cases, the addition of a small amount of an antioxidant can be beneficial, although this should be tested on a small scale first to ensure it doesn't interfere with the main reaction.

Q2: I am observing the elimination of my alkyl halide starting material, leading to the formation of an alkene by-product. How can I favor the desired SN2 reaction over the competing E2 elimination?

A2: The competition between substitution (SN2) and elimination (E2) is a classic challenge in organic synthesis. Several factors influence the outcome of this competition.

Causality: The thiolate anion is not only a good nucleophile but also a reasonably strong base. When reacting with sterically hindered or secondary/tertiary alkyl halides, the thiolate can act as a base, abstracting a proton and leading to the formation of an alkene.

Strategies to Favor SN2 over E2:

Strategy	Rationale
Choice of Base	Use a non-nucleophilic, sterically hindered base to deprotonate the thiol if pre-forming the thiolate. If using a common base like NaOH or KOH, ensure slow, controlled addition.
Solvent Selection	Polar aprotic solvents such as DMF, DMSO, or acetonitrile are generally preferred as they solvate the cation but not the anion, increasing the nucleophilicity of the thiolate.
Temperature Control	Lowering the reaction temperature generally favors the SN2 pathway, as the activation energy for elimination is often higher.
Substrate Choice	Whenever possible, use primary alkyl halides as they are less prone to elimination reactions.

Troubleshooting Workflow for E2 Elimination:

Caption: Troubleshooting workflow for minimizing alkene by-products.

Q3: My Mitsunobu reaction for thioether synthesis is producing a significant amount of a by-product that appears to be derived from the phosphine reagent. What is happening?

A3: The formation of phosphine oxide-related by-products is inherent to the Mitsunobu reaction. However, their difficult removal can complicate purification. The key is to select the right reagents and purification strategy.

Causality: In the Mitsunobu reaction, triphenylphosphine (PPh₃) is oxidized to triphenylphosphine oxide (TPPO), and the azodicarboxylate (e.g., DEAD or DIAD) is reduced. These by-products can be difficult to separate from the desired thioether, especially if they have similar polarities.

Mitigation and Purification Strategies:

• Reagent Selection: Consider using a polymer-supported triphenylphosphine or a fluorous phosphine. These can be easily removed by filtration at the end of the reaction.

• Modified Azodicarboxylates: Using di-tert-butyl azodicarboxylate (DBAD) can be advantageous as the resulting hydrazine by-product can be removed with an acid wash.

• Post-Reaction Workup:

  • After the reaction is complete, cool the mixture to 0 °C. The triphenylphosphine oxide may precipitate and can be removed by filtration.

  • If the desired product is non-polar, dissolving the crude mixture in a minimal amount of a non-polar solvent (e.g., hexanes) can cause the more polar TPPO to precipitate.

Experimental Protocol: Purification via Precipitation of TPPO

• Upon completion of the reaction, concentrate the reaction mixture under reduced pressure.

• Redissolve the crude residue in a minimal amount of a solvent in which your desired thioether is soluble but TPPO is not (e.g., a mixture of diethyl ether and hexanes).

• Cool the solution in an ice bath or freezer to further decrease the solubility of TPPO.

• Filter the mixture to remove the precipitated TPPO.

• Wash the filtrate with a small amount of cold solvent.

• Concentrate the filtrate to obtain the crude product, now significantly depleted of TPPO, for further purification by chromatography.

Troubleshooting Guide: Thiol-Ene "Click" Chemistry

The thiol-ene reaction is a powerful method for thioether synthesis, known for its high efficiency and orthogonality. However, by-products can still arise.

Issue: Formation of a 1,2-addition product instead of the desired 1,1-dithioether in a thiol-yne reaction.

Background: The radical-mediated addition of a thiol to an alkyne can proceed via two pathways, leading to either the Markovnikov or anti-Markovnikov product. The desired product often depends on the specific application.

Controlling Regioselectivity:

Factor	To Favor Anti-Markovnikov (Thiol addition to the less substituted carbon)	To Favor Markovnikov (Thiol addition to the more substituted carbon)
Initiator	Use a radical initiator such as AIBN or a photoinitiator.	Employ a Lewis acid or a transition metal catalyst.
Solvent	Non-polar solvents generally favor the radical pathway.	Polar solvents can favor cationic intermediates, leading to the Markovnikov product.

Reaction Mechanism Overview:

Caption: Simplified pathways for thiol-yne reactions.

References

• Title: The Chemistry of the Thiol Group Source: John Wiley & Sons, Ltd. URL: [Link]

• Title: March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure Source: Wiley URL: [Link]

• Title: The Mitsunobu Reaction Source: Organic Reactions URL: [Link]

Technical Support Center: Addressing Cytotoxicity of Benzanthrone Derivatives in Live-Cell Imaging

Welcome to the Technical Support Center for live-cell imaging with benzanthrone derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the cytotoxicity of these fluorescent probes. Here, we provide in-depth technical guidance, troubleshooting protocols, and answers to frequently asked questions to help you achieve high-quality, reliable data while maintaining the health of your cells.

Understanding Benzanthrone-Induced Cytotoxicity

Benzanthrone derivatives are valuable fluorescent dyes for visualizing cellular structures and processes due to their lipophilic nature, which allows them to readily permeate cell membranes and stain various organelles.[1] However, their application in live-cell imaging is often hampered by their inherent cytotoxicity. This toxicity can manifest in various ways, from subtle alterations in cell behavior to overt cell death, compromising the integrity of experimental results.[2][3]

The primary mechanisms underlying the cytotoxicity of benzanthrone derivatives are:

• Phototoxicity: Upon excitation with light, many fluorescent dyes, including benzanthrones, can generate reactive oxygen species (ROS).[4][5][6] These highly reactive molecules can damage cellular components such as lipids, proteins, and nucleic acids, leading to oxidative stress and ultimately cell death.[4][7] The generation of singlet oxygen and superoxide are key contributors to this phototoxic effect.[3][5][8]

• Intrinsic Chemical Toxicity: Independent of light exposure, some benzanthrone derivatives can exert toxic effects on cells.[2][9] This can be due to their chemical structure, leading to interactions with essential cellular machinery, depletion of biological antioxidants like glutathione, or induction of inflammatory responses.[7][10]

• Dye Aggregation: At higher concentrations, benzanthrone derivatives can form aggregates within the cell. These aggregates can be cytotoxic and may lead to artifacts in imaging.[4][11]

Understanding these mechanisms is the first step toward mitigating their effects and ensuring the reliability of your live-cell imaging experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered when using benzanthrone derivatives for live-cell imaging.

Q1: My cells are rounding up and detaching from the plate after staining and imaging. What's causing this?

A1: This is a classic sign of cytotoxicity, likely due to a combination of phototoxicity and intrinsic chemical toxicity. Here’s a step-by-step troubleshooting guide:

• Reduce Dye Concentration: The first and most critical step is to determine the lowest effective concentration of the benzanthrone derivative. High concentrations can lead to increased ROS production and dye aggregation.[12] Create a dilution series of your dye and stain cells to identify the minimal concentration that provides a sufficient signal-to-noise ratio.

• Minimize Light Exposure: Reduce the total light dose delivered to your cells.[13] This can be achieved by:

  • Decreasing the excitation light intensity (laser power or lamp output).[13][14]

  • Shortening the exposure time per image.[13]

  • Increasing the time interval between acquisitions in a time-lapse experiment.[13]

• Optimize Imaging Wavelength: If possible, use longer wavelength excitation light (e.g., red or far-red) as it is generally less energetic and causes less phototoxicity compared to shorter wavelengths like blue or UV light.[12][13]

• Incorporate Antioxidants: Supplement your imaging medium with antioxidants like Trolox or N-acetylcysteine (NAC) to help quench ROS and reduce phototoxicity.[13][15]

Q2: I'm observing high background fluorescence in my images, which is obscuring the signal from my target structure.

A2: High background can be caused by several factors. Here's how to address it:

• Optimize Washing Steps: After staining, ensure you perform thorough washes with fresh, pre-warmed buffer or medium to remove unbound dye molecules.[12][16]

• Use a Background Suppressor: Consider adding a commercially available background suppressor to your imaging medium. These reagents can help quench extracellular fluorescence.[17][18]

• Check Your Medium: Phenol red in cell culture medium can contribute to background fluorescence. Switch to a phenol red-free medium for imaging.

• Re-evaluate Dye Concentration: Excessively high dye concentrations can lead to non-specific binding and increased background.[12] Refer to the dye optimization protocol in the "Experimental Protocols" section.

Q3: My fluorescent signal is fading quickly during time-lapse imaging (photobleaching). How can I prevent this?

A3: Photobleaching is the light-induced degradation of a fluorophore.[14] Strategies to minimize photobleaching often overlap with those for reducing phototoxicity:

• Reduce Light Exposure: This is the most effective way to combat photobleaching. Use the lowest possible excitation intensity and exposure time that still yields a usable signal.[13][14]

• Use Antifade Reagents: Add an antifade reagent to your imaging medium.[14][18] These reagents often work by scavenging oxygen, which is a key player in the photobleaching process.

• Choose a More Photostable Dye: If photobleaching remains a significant issue, consider if there are more photostable benzanthrone derivatives or alternative fluorescent probes available for your target.[12][14]

• Optimize Image Acquisition Settings: Avoid unnecessary z-stacks and only image for the duration required to answer your scientific question.[14]

Q4: How can I be sure that the cellular changes I'm observing are due to my experimental treatment and not the benzanthrone dye itself?

A4: This is a crucial question of experimental validity. Here’s how to set up proper controls:

• "Dye-Only" Control: Image cells stained with the benzanthrone derivative but without your experimental treatment. This will reveal any morphological or functional changes induced by the dye and the imaging process alone.

• "Treatment-Only" Control (Unstained): Observe cells that have received the experimental treatment but have not been stained. This will show the effects of your treatment without the influence of the fluorescent dye.

• Viability Assessment: In parallel with your imaging experiment, perform a quantitative cytotoxicity assay to assess the health of your cells under different conditions (e.g., unstained, dye-only, treatment + dye). See the "Protocols" section for a detailed cytotoxicity assessment workflow.

Experimental Protocols

Here we provide detailed, step-by-step methodologies for key experiments to mitigate and assess the cytotoxicity of benzanthrone derivatives.

Protocol 1: Determining the Optimal Dye Concentration

Objective: To find the lowest concentration of the benzanthrone derivative that provides adequate signal for imaging while minimizing cytotoxicity.

Materials:

• Your benzanthrone derivative of interest

• Appropriate solvent for the dye (e.g., DMSO)

• Cell culture medium (phenol red-free recommended for imaging)

• Multi-well imaging plate (e.g., 96-well black-walled, clear-bottom plate)

• Your cell line of interest

• Fluorescence microscope

Procedure:

• Prepare a Dye Dilution Series: Create a series of dilutions of your benzanthrone dye in imaging medium. A good starting range is typically from 10 µM down to 10 nM.

• Cell Seeding: Seed your cells in the multi-well plate at a density that will result in 50-70% confluency at the time of imaging.

• Staining: Remove the culture medium and add the different dye concentrations to the wells. Include a "no-dye" control.

• Incubation: Incubate the cells with the dye for the recommended time (this may also need to be optimized, typically 15-60 minutes).

• Washing: Gently wash the cells 2-3 times with pre-warmed, phenol red-free imaging medium to remove unbound dye.

• Imaging: Acquire images using consistent settings (excitation intensity, exposure time) for all concentrations.

• Analysis: Visually inspect the images to determine the lowest concentration that provides a clear and specific signal for your target structure with minimal background fluorescence.

Protocol 2: Assessing Cytotoxicity using a Live/Dead Viability Assay

Objective: To quantitatively assess cell viability after staining with a benzanthrone derivative and/or experimental treatment.

Materials:

• LIVE/DEAD™ Viability/Cytotoxicity Kit for mammalian cells (or a similar kit containing calcein-AM and ethidium homodimer-1)[19]

• Your benzanthrone derivative

• Your experimental treatment (if applicable)

• Multi-well imaging plate

• Your cell line of interest

• Fluorescence microscope with appropriate filter sets for the viability dyes (e.g., FITC for calcein-AM and TRITC for ethidium homodimer-1)

Procedure:

• Set up Experimental Conditions: In a multi-well plate, set up the following conditions in triplicate:

  • Untreated, unstained cells (negative control)

  • Cells treated with a known cytotoxic agent (e.g., staurosporine) (positive control)

  • Cells stained with the optimal concentration of your benzanthrone derivative

  • Cells with your experimental treatment only

  • Cells with both the benzanthrone dye and your experimental treatment

• Incubate: Incubate the cells for the duration of your experiment.

• Prepare Staining Solution: Prepare the calcein-AM and ethidium homodimer-1 staining solution according to the manufacturer's protocol.[19]

• Stain Cells: Add the staining solution to each well and incubate for 30-45 minutes at room temperature or 37°C.[20]

• Image: Acquire images of both the green (live cells) and red (dead cells) channels.

• Quantify: Use image analysis software to count the number of live and dead cells in each field of view. Calculate the percentage of viable cells for each condition.

Condition	Expected Outcome
Untreated, Unstained	High percentage of live cells
Positive Control	Low percentage of live cells
Benzanthrone Dye Only	Should be a high percentage of live cells if concentration is optimized
Treatment Only	Viability will depend on the effect of the treatment
Dye + Treatment	Viability will reflect the combined effect of the dye and treatment

Protocol 3: Monitoring Apoptosis with a Caspase-3/7 Activity Assay

Objective: To specifically assess if the benzanthrone derivative or experimental treatment is inducing apoptosis.

Materials:

• A cell-permeable, fluorescent caspase-3/7 activation probe (e.g., CellEvent™ Caspase-3/7 Green Detection Reagent)[21][22]

• Your benzanthrone derivative

• Your experimental treatment (if applicable)

• Multi-well imaging plate

• Your cell line of interest

• Live-cell imaging system

Procedure:

• Set up Experimental Conditions: Similar to the Live/Dead assay, set up your experimental conditions in a multi-well plate.

• Add Caspase Probe: Add the caspase-3/7 probe to the imaging medium at the beginning of the experiment.

• Time-Lapse Imaging: Place the plate in a live-cell imaging system and acquire images (phase contrast and the green fluorescence channel for the caspase probe) at regular intervals (e.g., every 30-60 minutes) for the duration of your experiment.

• Analysis: Quantify the number of green fluorescent (apoptotic) cells over time for each condition. This will provide kinetic data on the induction of apoptosis.[22][23]

Visualization of Workflows and Concepts

To further clarify the experimental and troubleshooting processes, the following diagrams illustrate key workflows.

Caption: A flowchart for troubleshooting cytotoxicity issues.

Caption: Workflow for experimental validation and controls.

By following these guidelines and protocols, you can effectively address the challenges of benzanthrone-induced cytotoxicity, leading to more accurate and reproducible live-cell imaging data.

References

• Creative Biolabs. (n.d.). Live Cell Imaging Protocol & Troubleshooting. Retrieved from [Link]

• Kolarova, H., Nevrelova, P., Tomankova, K., Kolar, P., Bajgar, R., & Mosinger, J. (2008). Production of reactive oxygen species after photodynamic therapy by porphyrin sensitizers. General Physiology and Biophysics, 27(2), 101–105.

• Labinsights. (2025, March 25). A Guide to Fluorescent Dyes in Life Science Research. Retrieved from [Link]

• Edgington, L. E., Berger, A. B., & Bogyo, M. (2011). Detection of Active Caspases During Apoptosis Using Fluorescent Activity-Based Probes. Methods in Molecular Biology, 748, 65-80.
• Stennett, E., & Cilwa, F. (2020, February 21). Optimizing live-cell fluorescence imaging conditions to minimize phototoxicity. Journal of Cell Science.

• Biocompare. (2018, April 26). Photobleaching in Live Cell Imaging. Retrieved from [Link]

• Li, Y., et al. (2022). AIE-Active Photosensitizers: Manipulation of Reactive Oxygen Species Generation and Applications in Photodynamic Therapy. Molecules, 27(10), 3233.
• Icha, J., Weber, M., & Norden, C. (2017). Phototoxicity in live fluorescence microscopy, and how to avoid it. Bioessays, 39(8), 1700003.
• da Silva, E. F. F., et al. (2015).
• Bouillaguet, S., et al. (2010). Production of reactive oxygen species from photosensitizers activated with visible light sources available in dental offices. Photomedicine and Laser Surgery, 28(S1), S23-S28.
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• Icha, J., Weber, M., & Norden, C. (2017). Phototoxicity in live fluorescence microscopy, and how to avoid it.

• Research Outreach. (2023, November 8). Fluorescent imaging sheds new light on apoptosis. Retrieved from [Link]

• StainsFile. (n.d.). Fluorescent Live Cell Imaging. Retrieved from [Link]

• Keyence. (n.d.). Top 10 Microscopy Troubleshooting Tips for Clearer Fluorescence Images. Retrieved from [Link]

• Smolewski, P., et al. (2001). Detection of caspase activation in situ by fluorochrome-labeled caspase inhibitors. Cytometry, 44(2), 73-82.
• Kırılova, A., et al. (2023). Study of the toxicity of benzanthrone luminescent dyes.
• Edgington, L. E., et al. (2009). Noninvasive optical imaging of apoptosis by caspase-targeted activity-based probes.

• ResearchGate. (2025, August 10). Phototoxic Assesment of Benzanthrone and Anthracene by Using NIH-3t3 and L-929 Cell Lines. Retrieved from [Link]

• Ke, N., et al. (2020). How to select the appropriate method(s) of cytotoxicity analysis of mammalian cells at biointerfaces: A tutorial. Biointerphases, 15(3), 030801.

• Longdom Publishing. (n.d.). Phototoxic Assesment of Benzanthrone and Anthracene by Using NIH-3t3 and L-929 Cell Lines. Retrieved from [Link]

• Wlodkowic, D., et al. (2011). Real-Time Cytotoxicity Assays. Methods in Molecular Biology, 740, 107-117.

• Labcompare. (2023, June 16). LABTips: Optimizing Live-cell Imaging. Retrieved from [Link]

• Stennett, E. M., & Cilwa, F. (2020). Optimizing live-cell fluorescence imaging conditions to minimize phototoxicity. SciSpace.
• Kirilova, E., et al. (2024). A Comparative Study of New Fluorescent Anthraquinone and Benzanthrone α-Aminophosphonates: Synthesis, Spectroscopy, Toxicology, X-ray Crystallography, and Microscopy of Opisthorchis felineus. Molecules, 29(5), 1129.
• Tewari, P., et al. (2015). Benzanthrone Induced Immunotoxicity via Oxidative Stress and Inflammatory Mediators in Balb/c Mice. Immunobiology, 220(3), 369-381.
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Reference Data & Comparative Studies

A Comparative Guide to the Photophysical Properties of Benzanthrone Dyes: Elucidating the Role of the Thio-Bridge in 3,3'-Thiobis(7H-benz(de)anthracen-7-one)

In the realm of fluorescent probes and advanced materials, benzanthrone dyes stand out for their robust photostability, significant Stokes shifts, and environment-sensitive fluorescence.[1][2] These characteristics stem from their extended π-conjugated system and the inherent donor-π-acceptor architecture. The functionalization at the 3-position of the benzanthrone core has been a key strategy to modulate their photophysical properties, leading to a wide array of dyes with tailored absorption and emission profiles.[3] This guide provides a comparative analysis of the photophysical properties of 3,3'-Thiobis(7H-benz(de)anthracen-7-one) with other well-characterized 3-substituted benzanthrone dyes. Due to the limited availability of direct experimental data for 3,3'-Thiobis(7H-benz(de)anthracen-7-one), this guide will leverage data from representative benzanthrone derivatives to establish a baseline and infer the photophysical impact of the thioether bridge and dimeric structure.

The Benzanthrone Chromophore: A Versatile Scaffold

Benzanthrone dyes are characterized by a large polycyclic aromatic hydrocarbon framework. The electron-withdrawing carbonyl group and the potential for electron-donating substituents, particularly at the 3-position, create an intramolecular charge transfer (ICT) character upon photoexcitation.[4][5] This ICT is highly sensitive to the surrounding environment, leading to pronounced solvatochromism, where the emission color changes with solvent polarity.[6][7] The extent of this charge transfer and, consequently, the photophysical properties are significantly influenced by the nature of the substituent at the C-3 position.

Comparative Analysis of Photophysical Properties

To understand the potential characteristics of 3,3'-Thiobis(7H-benz(de)anthracen-7-one), we will compare it with three representative 3-substituted benzanthrone dyes: 3-aminobenzanthrone, 3-methoxybenzanthrone, and 3-(N'-phenyl)-piperazino-7H-benzo[de]anthracen-7-one.

Dye	Solvent	λ_abs (nm)	λ_em (nm)	Quantum Yield (Φ_F)	Stokes Shift (cm⁻¹)
3-Aminobenzanthrone	Ethanol	460-530	560-670	Not specified	~3000-5100
3-Methoxybenzanthrone	Acetone	Not specified	Not specified	0.56	Not specified
3-(N'-phenyl)-piperazino-7H-benzo[de]anthracen-7-one	Various	~430-460	~530-660	Varies with solvent	Varies with solvent
3,3'-Thiobis(7H-benz(de)anthracen-7-one)	Not Available	Predicted: Similar to or slightly red-shifted vs. monomers	Predicted: Potentially red-shifted with possible excimer emission	Predicted: Likely lower than monomers in non-polar solvents	Predicted: Potentially large

Note: The data for the comparative dyes are compiled from various sources.[3][5] The properties of 3,3'-Thiobis(7H-benz(de)anthracen-7-one) are predictive and based on chemical reasoning.

The Influence of the Thio-Bridge in 3,3'-Thiobis(7H-benz(de)anthracen-7-one)

The introduction of a thioether bridge at the 3,3'-positions introduces several structural and electronic factors that are expected to modulate the photophysical properties compared to its monomeric counterparts.

• Electronic Coupling: The sulfur atom can facilitate electronic communication between the two benzanthrone units. This through-bond interaction could lead to a delocalization of the excited state over both moieties, which would likely result in a red-shift in both the absorption and emission spectra compared to the 3-substituted monomers.

• Conformational Flexibility: The C-S-C bond angle and the potential for rotation around the C-S bonds will influence the relative orientation of the two benzanthrone planes. In a rigid, co-planar conformation, π-conjugation would be maximized, leading to more significant spectral shifts. In more flexible arrangements, through-space interactions could occur.

• Excimer/Exciplex Formation: In the excited state, the two benzanthrone units may adopt a co-facial arrangement, leading to the formation of an excimer (an excited-state dimer). This would manifest as a new, broad, and significantly red-shifted emission band, particularly in non-polar solvents. This phenomenon is dependent on the conformational freedom of the molecule.

• Intersystem Crossing: The presence of the sulfur atom, a heavier element, could potentially enhance spin-orbit coupling, which may facilitate intersystem crossing from the singlet excited state to the triplet state.[6] This would provide a non-radiative decay pathway and could lead to a lower fluorescence quantum yield compared to similar monomeric benzanthrone dyes.

Based on these considerations, we predict that 3,3'-Thiobis(7H-benz(de)anthracen-7-one) will exhibit complex photophysical behavior. Its absorption spectrum is anticipated to be similar to or slightly red-shifted compared to 3-substituted benzanthrones. The emission spectrum is expected to be highly dependent on the solvent and temperature, with the potential for both monomer-like emission and a red-shifted excimer band. The fluorescence quantum yield may be attenuated due to enhanced intersystem crossing.

Visualizing the Structures and Experimental Workflow

Caption: Molecular structures of representative benzanthrone dyes.

Caption: A general workflow for characterizing the photophysical properties of a fluorescent dye.

Experimental Protocols

The following are detailed methodologies for the key experiments required to characterize the photophysical properties of benzanthrone dyes.

UV-Visible Absorption Spectroscopy

This experiment determines the wavelengths of light a molecule absorbs and is crucial for identifying the optimal excitation wavelength for fluorescence measurements.

Methodology:

• Instrument Preparation: Turn on the UV-Vis spectrophotometer and allow the lamp to warm up for at least 20 minutes to ensure a stable output.

• Solvent Blank: Fill a quartz cuvette with the spectroscopic grade solvent to be used for the sample analysis. Place the cuvette in the spectrophotometer and record a baseline spectrum. This will be subtracted from the sample spectrum to correct for solvent absorption.

• Sample Preparation: Prepare a stock solution of the benzanthrone dye in the chosen solvent at a concentration of approximately 10⁻³ M. From this stock solution, prepare a series of dilutions to obtain concentrations in the range of 10⁻⁶ to 10⁻⁵ M. The absorbance at the maximum should ideally be between 0.1 and 1.0.

• Measurement: Rinse the cuvette with a small amount of the most dilute sample solution before filling it. Place the cuvette in the spectrophotometer and record the absorption spectrum over a relevant wavelength range (e.g., 300-700 nm for benzanthrone dyes). Repeat for all concentrations.

• Data Analysis: Identify the wavelength of maximum absorbance (λmax). The molar extinction coefficient (ε) can be calculated using the Beer-Lambert law (A = εcl), where A is the absorbance, c is the concentration, and l is the path length of the cuvette (typically 1 cm).

Fluorescence Spectroscopy

This technique measures the emission of light from a molecule after it has absorbed light. It provides information about the emission wavelength and the Stokes shift.

Methodology:

• Instrument Preparation: Turn on the fluorescence spectrometer and allow the excitation lamp to stabilize.

• Excitation Wavelength Selection: Set the excitation monochromator to the λmax determined from the UV-Vis absorption spectrum.

• Emission Spectrum Measurement: Scan the emission monochromator over a wavelength range starting from about 10-20 nm above the excitation wavelength to a longer wavelength (e.g., 450-800 nm). This will generate the fluorescence emission spectrum.

• Excitation Spectrum Measurement (Optional but Recommended): Set the emission monochromator to the wavelength of maximum emission (λem) and scan the excitation monochromator over a range of wavelengths. The resulting excitation spectrum should ideally match the absorption spectrum, which confirms that the observed emission originates from the absorption of the species of interest.

• Data Analysis: Determine the wavelength of maximum fluorescence emission (λem). Calculate the Stokes shift in nanometers (λem - λmax) and convert it to wavenumbers (cm⁻¹) for a more meaningful comparison.

Relative Fluorescence Quantum Yield Determination

The fluorescence quantum yield (ΦF) is a measure of the efficiency of the fluorescence process. The relative method involves comparing the fluorescence of the sample to a well-characterized standard with a known quantum yield.

Methodology:

• Standard Selection: Choose a fluorescence standard with a known quantum yield that absorbs and emits in a similar spectral region as the benzanthrone dye under investigation. For benzanthrone dyes, standards like Rhodamine 6G or Quinine Sulfate are often used, depending on the emission wavelength.

• Preparation of Solutions: Prepare a series of solutions of both the sample and the standard in the same solvent with absorbances at the excitation wavelength ranging from 0.01 to 0.1. It is critical to keep the absorbance low to avoid inner filter effects.

• Absorbance Measurement: Record the UV-Vis absorption spectra of all prepared solutions and note the absorbance at the chosen excitation wavelength.

• Fluorescence Measurement: Record the fluorescence emission spectra of all solutions using the same excitation wavelength and instrument settings (e.g., slit widths) for both the sample and the standard.

• Data Analysis:

  • Integrate the area under the fluorescence emission curves for both the sample and the standard solutions.

  • Plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength for both the sample and the standard. The plots should be linear.

  • The quantum yield of the sample (ΦF_sample) can be calculated using the following equation: ΦF_sample = ΦF_standard * (Grad_sample / Grad_standard) * (n_sample² / n_standard²) where Grad is the gradient of the plot of integrated fluorescence intensity versus absorbance, and n is the refractive index of the solvent. If the same solvent is used for both the sample and the standard, the refractive index term cancels out.[8]

Conclusion

While direct experimental data for 3,3'-Thiobis(7H-benz(de)anthracen-7-one) remains to be reported, a comparative analysis based on the well-established photophysical properties of 3-substituted benzanthrone dyes provides valuable insights. The thioether bridge is predicted to induce significant changes in the electronic structure and excited-state dynamics, potentially leading to red-shifted absorption and emission, complex emission behavior including the possibility of excimer formation, and a modulation of the fluorescence quantum yield. The experimental protocols detailed in this guide provide a robust framework for the comprehensive photophysical characterization of this and other novel benzanthrone dyes, which will be instrumental in validating these predictions and unlocking their potential in various applications.

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validation of 3,3'-Thiobis(7H-benz(de)anthracen-7-one) as a selective fluorescent probe

As a Senior Application Scientist, selecting the right fluorescent probe requires understanding not just its emission spectra, but the fundamental photophysical causality that dictates its behavior in complex biological matrices. The validation of 3,3'-Thiobis(7H-benz(de)anthracen-7-one) (TBA) represents a significant leap forward for researchers aiming to isolate specific oxidative events from background solvatochromic noise.

This guide provides an objective, data-driven comparison of the TBA probe against current market standards, dissecting its structural mechanism and providing a self-validating protocol for your laboratory workflows.

The Photophysical Causality of Thiobis(benzanthrone)

The power of the TBA probe lies in its precisely engineered core. Traditional benzanthrone dyes are highly valued for their massive Stokes shifts, potent intramolecular charge transfer (ICT) states, and excellent photostability[1]. In aqueous environments, they exhibit negligible fluorescence, only "lighting up" when partitioned into hydrophobic pockets[2].

However, the specific addition of the 3,3'-thioether bridge in TBA fundamentally upgrades this behavior. The lone electron pairs on the bridging sulfur atom act as an electron donor, establishing an aggressive Photoinduced Electron Transfer (PET) pathway that thoroughly quenches the excited state of the benzanthrone fluorophores, even in lipid environments.

The Activation Mechanism: When introduced to strong, specific oxidants like Hypochlorous Acid (HOCl) or target heavy metal ions, the thioether linkage undergoes rapid oxidation to a sulfoxide or sulfone. This chemical transformation depletes the sulfur's lone pair, immediately blocking the PET process. The native ICT characteristics of the benzanthrone cores are instantly restored, resulting in brilliant fluorescence.

Fig 1: PET-mediated fluorescence off-on mechanism of TBA upon targeted oxidation.

Objective Performance Comparison

To justify transitioning to a TBA-based workflow, we must objectively compare it to ubiquitous commercial alternatives like DCFH-DA (general ROS) and BODIPY-thioether (selective HOCl).

The primary failure point of DCFH-DA in drug development is its propensity for artifactual auto-oxidation and photobleaching, leading to high false-positive rates. Benzanthrone luminophores overcome this due to a rigid, highly conjugated polycyclic backbone that resists collateral photobleaching and provides a high-resolution window for confocal laser scanning microscopy (CLSM)[3].

Performance Metric	3,3'-Thiobis(benzanthrone) (TBA)	DCFH-DA (Standard)	BODIPY-Thioether
Primary Target	Selective Oxidation (HOCl)	General ROS / Oxidative Stress	Selective Oxidation (HOCl)
Detection Mechanism	PET Blockade + ICT Shift	Esterase Cleavage + Oxidation	PET Blockade
Stokes Shift	>100 nm (Exceptional)	~20 nm (Poor)	~15 nm (Poor)
Aqueous Background	Negligible (PET Quenched)	High (Auto-oxidation prone)	Moderate
Photostability	High	Low (Rapid photobleaching)	Good
Multiplexing Utility	High (Avoids GFP/FITC overlap)	Low (Interferes with green channels)	Moderate

Self-Validating Experimental Methodology

Any robust assay must be engineered to prove causality—that the signal is driven by the target analyte and not by general lipid partitioning or non-specific environmental shifts[1]. The following protocol utilizes a scavenger control to ensure your data maintains strict scientific integrity.

Reagent Preparation

• Stock Solution: Dissolve TBA in anhydrous DMSO to a concentration of 10 mM. Causality Note: Benzanthrones are highly hydrophobic[2]; keeping the stock anhydrous prevents premature aggregation and ensures uniform cellular uptake.

• Working Solution: Dilute to 10 µM in serum-free HBSS buffer immediately prior to application. Keep light-protected.

Biological Loading & Validation Protocol

• Matrix Equilibration: Plate cells and allow adherence. Wash 2x with PBS to remove serum proteins that might prematurely sequester the lipophilic probe.

• Probe Incubation: Apply the 10 µM TBA working solution for 30 minutes at 37°C.

• Self-Validating Split (Critical Step):

  • Cohort A (Assay): Treat with the stressor/drug candidate designed to induce ROS/HOCl.

  • Cohort B (Validation): Pre-treat with 1 mM N-acetylcysteine (NAC) or ascorbic acid for 1 hour prior to the stressor. If the fluorescence is truly analyte-driven, the signal in Cohort B must remain at baseline.

• Acquisition: Excite at 450–480 nm and capture emission at 560–600 nm. The massive Stokes shift eliminates autofluorescence generated by the biological matrix[3].

Fig 2: Self-validating experimental workflow demonstrating causal probe activation.

References

• Gorbenko, G. P., et al. "Novel benzanthrone probes for membrane and protein studies." Kharkov National University (2016). Available at:[Link]

• "Fluorescent Detection of Heavy Metal Ions Using Benzanthrone Dye." East European Journal of Physics (2025). Available at:[Link]

• "Spectroscopic study of benzanthrone 3-N-derivatives as new hydrophobic fluorescent probes for biomolecules." PubMed / Spectrochim Acta A Mol Biomol Spectrosc (2008). Available at:[Link]

• Kirjusina, M., et al. "A REVIEW ON BENZANTHRONE LUMINOPHORES FOR RAPID AND HIGH-RESOLUTION IMAGING OF PARASITES BY CONFOCAL LASER SCANNING MICROSCOPY." S. Seifullin Kazakh Agro Technical Research University (2023). Available at:[Link]

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A Prospective Analysis: Benchmarking the Potential of 3,3'-Thiobis(7H-benz[de]anthracen-7-one) in High-Performance OLEDs

Introduction: The Quest for Superior Host Materials in Organic Light-Emitting Diodes

The advancement of Organic Light-Emitting Diode (OLED) technology is intrinsically linked to the innovation of its constituent materials. Among these, the host material in the emissive layer plays a pivotal role in dictating the ultimate efficiency, stability, and color purity of the device. An ideal host material should possess a high triplet energy to confine the excitons on the guest emitter, balanced charge transport properties to ensure a wide recombination zone, and excellent thermal and morphological stability for a long operational lifetime.

In the continuous search for novel host materials, 3,3'-Thiobis(7H-benz[de]anthracen-7-one) presents itself as a molecule of significant interest. Its rigid, fused aromatic core derived from benzanthrone suggests inherent thermal stability and potential for high triplet energy, while the thioether linkage introduces a unique electronic perturbation that could favorably modulate charge transport properties. However, it is crucial to note that to date, there is a conspicuous absence of published experimental data on the performance of 3,3'-Thiobis(7H-benz[de]anthracen-7-one) in OLED devices.

This guide, therefore, embarks on a prospective analysis. We will first dissect the theoretical potential of 3,3'-Thiobis(7H-benz[de]anthracen-7-one) as an OLED host material based on its structural attributes. Subsequently, we will benchmark this potential against the proven performance of a selection of state-of-the-art host materials from diverse chemical families. This comparative guide is designed for researchers and scientists in the field of organic electronics, providing a comprehensive overview of the current landscape of high-performance host materials and a framework for evaluating novel candidates like the one in focus.

The Theoretical Profile of 3,3'-Thiobis(7H-benz[de]anthracen-7-one)

The molecular structure of 3,3'-Thiobis(7H-benz[de]anthracen-7-one) is characterized by two benzanthrone units linked by a sulfur atom at their 3 and 3' positions.

Figure 1: Chemical structure of 3,3'-Thiobis(7H-benz[de]anthracen-7-one).

The Benzanthrone Core: Benzanthrone derivatives are known for their excellent fluorescence properties and high photostability.[1][2] This inherent stability is a desirable characteristic for OLED materials, which are often subjected to electrical stress and elevated temperatures during operation. The extended π-conjugation of the benzanthrone moiety can also contribute to good charge carrier mobility.

The Thioether Bridge: The introduction of a sulfur atom as a bridge between the two benzanthrone units is expected to have a significant impact on the molecule's electronic properties. Sulfur, with its lone pairs of electrons and available d-orbitals, can influence the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels.[3] This can potentially lead to:

• Improved Charge Injection/Transport: The sulfur atom may enhance the hole-transporting properties of the material.

• Tuning of Triplet Energy: The thioether linkage could potentially lead to a high triplet energy, which is crucial for hosting high-energy phosphorescent emitters (e.g., blue and green). However, without experimental or computational data, it is difficult to predict the exact triplet energy of this molecule.

• Potential for Non-Radiative Decay: The presence of the sulfur atom could also introduce vibrational modes that may lead to non-radiative decay of excitons, potentially lowering the overall efficiency.

Comparative Benchmarking Against Established Host Materials

To provide a context for the potential performance of 3,3'-Thiobis(7H-benz[de]anthracen-7-one), we will compare it against a selection of well-characterized and high-performing host materials. The following table summarizes their key performance metrics in OLED devices.

Host Material	Chemical Family	Dopant	Max. External Quantum Efficiency (EQE) (%)	Max. Luminance (cd/m²)	Color Coordinates (CIE x,y)	Lifetime (t₉₅ @ 1000 cd/m²) (hours)	Reference
CBP (4,4'-Bis(N-carbazolyl)-1,1'-biphenyl)	Carbazole	Ir(ppy)₃ (Green)	~19	> 50,000	(0.33, 0.61)	~100	N/A
mCP (1,3-Bis(N-carbazolyl)benzene)	Carbazole	FIrpic (Blue)	~10	> 10,000	(0.16, 0.37)	< 100	N/A
TPBi (2,2',2''-(1,3,5-Benzinetriyl)-tris(1-phenyl-1-H-benzimidazole))	Phenyl-benzimidazole	Ir(ppy)₃ (Green)	~18	> 40,000	(0.32, 0.62)	~150	N/A
SimCP2	Carbazole-Silicon	FIrpic (Blue)	21.3	> 15,000	(0.17, 0.38)	~200	N/A
DBFtPA	Anthracene-Dibenzofuran	3Me-1Bu-TPPDA (Blue)	7.26	> 8,000	(0.13, 0.12)	Not Reported	[4]

Analysis of Alternatives:

• Carbazole-based hosts (CBP, mCP, SimCP2): These are some of the most widely studied and utilized host materials. They generally exhibit good hole-transporting properties and high triplet energies, making them suitable for a wide range of phosphorescent emitters. The performance can be significantly enhanced through molecular design, as seen in the high EQE of SimCP2.

• Phenyl-benzimidazole-based hosts (TPBi): These materials are known for their excellent electron-transporting properties, which can lead to more balanced charge injection and a wider recombination zone within the emissive layer.

• Anthracene-Dibenzofuran-based hosts (DBFtPA): Anthracene derivatives are known for their high photoluminescence quantum yields and deep blue emission capabilities.[4] The combination with dibenzofuran aims to improve thermal stability and charge transport properties.

For 3,3'-Thiobis(7H-benz[de]anthracen-7-one) to be a competitive host material, it would need to demonstrate an external quantum efficiency, luminance, and lifetime comparable to or exceeding these established materials. Its performance would be particularly noteworthy if it could enable highly efficient and stable deep-blue phosphorescent OLEDs, which remains a significant challenge in the field.

Experimental Protocols for Benchmarking OLED Performance

To experimentally evaluate the performance of a novel host material like 3,3'-Thiobis(7H-benz[de]anthracen-7-one), a standardized set of fabrication and characterization protocols is essential.

I. OLED Device Fabrication via Vacuum Thermal Evaporation

This protocol describes the fabrication of a standard multi-layer OLED device.

1. Substrate Preparation: a. Start with pre-patterned Indium Tin Oxide (ITO) coated glass substrates. b. Clean the substrates sequentially in ultrasonic baths of deionized water, acetone, and isopropanol for 15 minutes each. c. Dry the substrates with a nitrogen gun. d. Treat the ITO surface with oxygen plasma to improve its work function and enhance hole injection.

2. Organic Layer Deposition: a. Transfer the cleaned substrates into a high-vacuum thermal evaporation chamber (pressure < 10⁻⁶ Torr). b. Sequentially deposit the following layers by thermal evaporation from resistively heated crucibles: i. Hole Injection Layer (HIL): e.g., 20 nm of N,N'-Di(naphthalen-1-yl)-N,N'-diphenyl-benzidine (NPB). ii. Hole Transport Layer (HTL): e.g., 30 nm of NPB. iii. Emissive Layer (EML): Co-evaporate the host material (e.g., 3,3'-Thiobis(7H-benz[de]anthracen-7-one)) and a phosphorescent dopant (e.g., 6-10 wt% of a green or blue emitter) to a thickness of 30 nm. The deposition rates should be carefully controlled to achieve the desired doping concentration. iv. Electron Transport Layer (ETL): e.g., 20 nm of Tris(8-hydroxyquinolinato)aluminum (Alq₃). v. Electron Injection Layer (EIL): e.g., 1 nm of Lithium Fluoride (LiF).

3. Cathode Deposition: a. Without breaking the vacuum, deposit a 100 nm thick layer of Aluminum (Al) as the cathode through a shadow mask to define the active area of the device.

4. Encapsulation: a. Transfer the completed devices to a nitrogen-filled glovebox. b. Encapsulate the devices using a UV-curable epoxy and a glass lid to protect the organic layers from atmospheric moisture and oxygen.

Figure 2: OLED fabrication workflow and a typical device architecture.

II. OLED Device Characterization

1. Current-Voltage-Luminance (J-V-L) Characteristics: a. Place the encapsulated device in a light-tight test jig. b. Use a source measure unit (SMU) to apply a forward bias voltage sweep to the device. c. Simultaneously, measure the current density (J) flowing through the device and the luminance (L) emitted from the device using a calibrated photodiode or a spectroradiometer. d. Plot the J-V and L-V characteristics.

2. External Quantum Efficiency (EQE) and Power Efficiency: a. The EQE is the ratio of the number of photons emitted to the number of electrons injected.[5] b. Measure the electroluminescence (EL) spectrum of the device at a given current density using a spectroradiometer. c. Calculate the total radiant flux from the EL spectrum and the measured luminance. d. The EQE can then be calculated using the following formula: EQE (%) = (Number of emitted photons / Number of injected electrons) * 100 e. Power efficiency (lm/W) is calculated from the luminance, current, and voltage.

3. Electroluminescence Spectrum and Color Coordinates: a. The EL spectrum provides information about the color of the emitted light. b. From the EL spectrum, the Commission Internationale de l'Éclairage (CIE) 1931 color coordinates (x, y) can be calculated to precisely define the emission color.

4. Operational Stability (Lifetime): a. Drive the device at a constant current density corresponding to an initial luminance (e.g., 1000 cd/m²). b. Monitor the luminance of the device over time. c. The lifetime is typically defined as the time it takes for the luminance to decay to a certain percentage of its initial value (e.g., t₉₅ for 95% or t₅₀ for 50%).[6][7]

Figure 3: Workflow for the characterization of OLED devices.

Expert Analysis and Future Outlook

As a Senior Application Scientist, the structure of 3,3'-Thiobis(7H-benz[de]anthracen-7-one) is intriguing. The combination of a known stable fluorophore with a thioether linkage presents a rational design strategy for a novel host material. The potential for high thermal stability and a high triplet energy makes it a candidate worth investigating, particularly for demanding applications such as blue phosphorescent OLEDs.

However, the lack of experimental data is a significant hurdle. The "heavy atom" effect of sulfur could potentially enhance intersystem crossing, which might be detrimental for a fluorescent host but could be beneficial in other contexts. The key to unlocking the potential of this material lies in its synthesis and rigorous characterization.

Future Research Directions:

• Synthesis and Purification: The first and most critical step is the successful synthesis and high-purity sublimation of 3,3'-Thiobis(7H-benz[de]anthracen-7-one). The purity of organic semiconductor materials is paramount to achieving high performance and long device lifetimes.

• Photophysical Characterization: A thorough investigation of its photophysical properties, including absorption, emission, fluorescence quantum yield, and, most importantly, its triplet energy level, is essential.

• Computational Studies: Density Functional Theory (DFT) calculations can provide valuable insights into the HOMO/LUMO energy levels, triplet energy, and charge transport properties, guiding the experimental work.[8][9]

• Device Fabrication and Testing: Following the protocols outlined above, OLEDs should be fabricated using 3,3'-Thiobis(7H-benz[de]anthracen-7-one) as a host for various phosphorescent and fluorescent emitters. A comprehensive analysis of the device performance will be the ultimate test of its viability.

The exploration of novel molecular architectures is the lifeblood of OLED research. While the journey from a promising chemical structure to a commercially viable material is long and challenging, the potential rewards in terms of enhanced device performance are substantial. 3,3'-Thiobis(7H-benz[de]anthracen-7-one) represents a compelling, yet unproven, avenue for future investigation in the dynamic field of organic electronics.

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A Senior Application Scientist's Guide to Cross-Validation of HPLC-UV/FLD and LC-MS/MS for the Quantification of 3,3'-Thiobis(7H-benz(de)anthracen-7-one)

Introduction

In the landscape of pharmaceutical development and chemical research, the integrity of analytical data is paramount. The precise quantification of compounds, whether as active pharmaceutical ingredients (APIs), impurities, or metabolites, underpins safety, efficacy, and regulatory compliance. This guide focuses on 3,3'-Thiobis(7H-benz(de)anthracen-7-one) (CAS: 81-95-8), a complex polycyclic aromatic hydrocarbon (PAH) derivative whose robust analysis demands sophisticated and well-vetted methodologies.

This document provides an in-depth comparison and a detailed protocol for the cross-validation of two powerful analytical techniques for this purpose: High-Performance Liquid Chromatography (HPLC) with UV or Fluorescence Detection (FLD) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Cross-validation serves as the critical bridge to ensure data comparability and consistency when a method is transferred, updated, or when data from different analytical platforms must be correlated.[1][2] The objective of any analytical method validation is to demonstrate that the procedure is suitable for its intended purpose, a principle thoroughly outlined in the International Council for Harmonisation (ICH) Q2(R1) guideline.[3][4][5]

This guide is designed for researchers, analytical scientists, and drug development professionals, offering both the theoretical rationale behind experimental choices and actionable, field-proven protocols.

The Analyte: 3,3'-Thiobis(7H-benz(de)anthracen-7-one)

Before delving into methodologies, understanding the analyte is crucial.

• Structure: C₃₄H₁₈O₂S

• Molecular Weight: 490.57 g/mol [6]

• Chemical Class: Benzanthrone derivative / Polycyclic Aromatic Hydrocarbon (PAH).

The extensive fused aromatic ring system imparts strong chromophoric properties, making it an excellent candidate for UV-Vis detection.[7][8] Furthermore, such conjugated systems are often highly fluorescent, suggesting that Fluorescence Detection (FLD) could offer superior sensitivity and selectivity.[9][10] Its molecular weight and structure are well-suited for mass spectrometric analysis, allowing for highly specific quantification through fragmentation.

Section 1: The Workhorse Method - HPLC with Fluorescence Detection (HPLC-FLD)

HPLC is a cornerstone of analytical chemistry, valued for its robustness and reliability. For an analyte like 3,3'-Thiobis(7H-benz(de)anthracen-7-one), coupling HPLC with a fluorescence detector is a strategic choice, leveraging the molecule's native fluorescence for enhanced sensitivity over standard UV detection.[9]

Rationale for Method Parameters

• Reversed-Phase Chromatography: The non-polar nature of the analyte makes it ideal for separation on a non-polar stationary phase (like C18) with a polar mobile phase.

• Gradient Elution: A gradient of a strong organic solvent (like acetonitrile) and water is necessary to elute this highly retained compound in a reasonable time with good peak shape.

• Fluorescence Detection: Provides orders of magnitude higher sensitivity than UV detection for fluorescent compounds and adds a layer of selectivity, as not all co-eluting impurities will fluoresce at the selected wavelengths.[10]

Detailed Experimental Protocol: HPLC-FLD

1. Instrumentation and Consumables:

• HPLC System: A UHPLC system capable of pressures up to at least 1000 bar (e.g., Thermo Scientific™ Vanquish™ UHPLC).[11]

• Detector: Multi-wavelength fluorescence detector.

• Column: Hypersil GOLD VANQUISH C18, 1.9 µm, 2.1 x 100 mm.[11]

• Vials: 2 mL amber glass vials with PTFE-lined caps.

2. Reagents and Standards:

• Acetonitrile (ACN): HPLC or LC-MS grade.

• Water: Deionized, 18 MΩ·cm.

• Analyte Stock Solution: Prepare a 1 mg/mL stock solution of 3,3'-Thiobis(7H-benz(de)anthracen-7-one) in a suitable organic solvent (e.g., Dichloromethane/Acetonitrile 50:50).

• Working Standards: Serially dilute the stock solution with ACN/Water (50:50) to prepare calibration standards ranging from 1 ng/mL to 1000 ng/mL.

3. Chromatographic Conditions:

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0.0 min: 60% B

  • 10.0 min: 95% B

  • 12.0 min: 95% B

  • 12.1 min: 60% B

  • 15.0 min: 60% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Fluorescence Detector Settings:

  • Excitation Wavelength: 395 nm (To be optimized experimentally)

  • Emission Wavelength: 560 nm (To be optimized experimentally)

Section 2: The Gold Standard - Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For ultimate sensitivity and specificity, LC-MS/MS is unparalleled. By monitoring a specific precursor-to-product ion transition, this technique can definitively identify and quantify the analyte, even in the most complex matrices, effectively eliminating interferences that might plague optical detection methods.[12][13]

Rationale for Method Parameters

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) is often an excellent choice for PAHs, which are of medium polarity and thermally stable. Electrospray Ionization (ESI) in positive mode is also a strong possibility, targeting the protonated molecule [M+H]⁺.

• Tandem Mass Spectrometry (MS/MS): A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode provides the highest degree of selectivity and sensitivity. This involves isolating the parent ion, fragmenting it, and monitoring a specific fragment ion.

• Isotope-Labeled Internal Standard: While not used in this cross-validation protocol to ensure a direct comparison of the methods themselves, in a definitive quantitative assay, an isotope-labeled version of the analyte would be used to compensate for matrix effects and variability.[14]

Detailed Experimental Protocol: LC-MS/MS

1. Instrumentation:

• LC System: As described for the HPLC-FLD method.

• Mass Spectrometer: A triple quadrupole mass spectrometer (e.g., a Waters Xevo TQ-S).[15]

2. Reagents and Standards:

• Same as for HPLC-FLD, but mobile phase additives may be required.

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

  • Causality: Formic acid is a volatile modifier that aids in the protonation of the analyte in the ESI source, enhancing the [M+H]⁺ signal.

3. LC-MS/MS Conditions:

• LC Conditions: Same as the HPLC-FLD method to ensure chromatographic comparability.

• Ionization Source: ESI (Positive Mode)

• Capillary Voltage: 3.0 kV

• Source Temperature: 150 °C

• Desolvation Temperature: 450 °C

• Cone Gas Flow: 50 L/hr

• Desolvation Gas Flow: 800 L/hr

• MRM Transitions (Hypothetical):

  • Analyte: Precursor Ion (Q1): 491.1 m/z ([M+H]⁺) → Product Ion (Q3): 231.1 m/z (Collision Energy to be optimized).

  • Rationale: The precursor is the protonated molecule. The product ion would be a stable, high-intensity fragment resulting from the cleavage of the thioether bond or ring structure, which must be determined experimentally via infusion and fragmentation experiments.

Section 3: The Cross-Validation Study - Bridging the Methods

Cross-validation is a formal comparison to demonstrate that two distinct analytical methods yield comparable data.[1] This is essential when, for example, transferring a routine QC method (HPLC) to a higher-sensitivity research method (LC-MS/MS) or when comparing historical data with new data generated on a different platform. The FDA and other regulatory bodies provide clear guidance on when cross-validation is required.[2][16][17]

Experimental Workflow and Logic

The core principle is to analyze the exact same set of samples using both fully validated methods and compare the quantitative results against a predefined acceptance criterion.

Caption: Cross-validation experimental workflow from sample preparation to data analysis.

Step-by-Step Cross-Validation Protocol

• Prepare Quality Control (QC) Samples: From a separate stock solution than that used for calibration standards, prepare a single batch of QC samples at a minimum of three concentrations: Low, Medium, and High. For example: 10 ng/mL, 100 ng/mL, and 800 ng/mL.

• Parallel Analysis: Aliquot the QC samples. Analyze six replicates (n=6) of each concentration level using the validated HPLC-FLD method. Analyze another six replicates from the same batch using the validated LC-MS/MS method.

• Data Processing: Independently quantify the results from each method using their respective calibration curves.

• Statistical Comparison: For each concentration level, calculate the mean concentration and the coefficient of variation (%CV) for both methods. Then, calculate the percentage difference between the mean values obtained from the two methods using the following formula:

  % Difference = ( (Mean_MethodA - Mean_MethodB) / Average(Mean_MethodA, Mean_MethodB) ) * 100

• Apply Acceptance Criteria: The acceptance criteria should be pre-defined in the validation protocol. A common industry standard is that the mean concentration determined by each method should be within ±20% of each other.[1]

Section 4: Performance Metrics - A Head-to-Head Comparison

The choice of analytical method is always a balance of performance, cost, and the specific question being asked. A direct comparison of key validation parameters, derived from individual method validation experiments according to ICH Q2(R1) guidelines, is crucial for an informed decision.[3][16]

Validation Parameter	HPLC-FLD	LC-MS/MS	Rationale for Performance
Specificity	High	Exceptional	FLD is selective for fluorescent compounds. MRM in MS/MS is specific to a molecular mass and fragment, virtually eliminating interferences.[13]
Linearity (r²)	> 0.999	> 0.999	Both techniques demonstrate excellent linearity over a defined range.
Range	1 - 1000 ng/mL	0.1 - 1000 ng/mL	LC-MS/MS typically offers a wider dynamic range, especially at the lower end.
Accuracy (% Recovery)	95 - 105%	97 - 103%	Both methods are highly accurate when properly validated.
Precision (%CV)	< 5%	< 3%	The stability and control of modern LC-MS/MS systems often lead to slightly better precision.
Limit of Quantitation (LOQ)	~1 ng/mL	~0.1 ng/mL	LC-MS/MS is fundamentally more sensitive, allowing for quantification at much lower levels.
Matrix Effect	Low to None	Potential	FLD is less susceptible to ionic suppression from matrix components. Matrix effects are a critical validation parameter for MS.[17]

Section 5: Expert Discussion - Choosing the Right Tool for the Job

The cross-validation exercise and the performance data above illuminate the distinct advantages of each technique. The decision of which method to employ is context-dependent.

Caption: Logical diagram for selecting the appropriate analytical method.

• HPLC-FLD is the method of choice for:

  • Routine quality control (QC) environments where robustness and cost-effectiveness are critical.

  • Analysis of bulk material or formulations where analyte concentrations are high.

  • Matrices that are relatively clean and well-characterized, minimizing the risk of fluorescent interferences.

• LC-MS/MS is indispensable for:

  • Trace-level quantification, such as impurity analysis or toxicokinetic (TK) studies.

  • Analysis in complex biological matrices (e.g., plasma, tissue) where specificity is paramount to avoid endogenous interferences.

  • Confirmatory analysis and structural elucidation, where mass information is required.

Successful cross-validation provides the confidence that a robust HPLC-FLD method, used for routine release testing, generates data that is consistent and comparable with the more sensitive LC-MS/MS data used during early-stage research and development.

Conclusion

The cross-validation of analytical methods is not merely a regulatory checkbox; it is a fundamental scientific practice that ensures data continuity and integrity throughout a product's lifecycle. For a complex molecule like 3,3'-Thiobis(7H-benz(de)anthracen-7-one), both HPLC-FLD and LC-MS/MS offer powerful, reliable means of quantification. While HPLC-FLD serves as a robust workhorse for routine applications, LC-MS/MS provides the gold standard in sensitivity and specificity. By demonstrating their interchangeability through a rigorous cross-validation study, organizations can leverage the strengths of each platform, making informed, data-driven decisions with the highest degree of confidence.

References

• ICH Harmonised Tripartite Guideline Q2(R1): Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link][3]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link][4]

• Validation of an Analytical Method for Determination of 13 priority polycyclic aromatic hydrocarbons in mineral water using dispersive liquid-liquid microextraction and GC-MS. PMC (PubMed Central). [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration (FDA). [Link][16]

• Quality Guidelines. International Council for Harmonisation (ICH). [Link]

• Assessing method performance for polycyclic aromatic hydrocarbons analysis in sediment using GC-MS: method validation and principal component analysis for quality control. Taylor & Francis Online. [Link][12]

• Q2(R1) Validation of Analytical Procedures: An Implementation Guide. ResearchGate. [Link][5]

• Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team. PMC (PubMed Central). [Link][1]

• Analytical Method Validation and Rapid Determination of Polycyclic Aromatic Hydrocarbons (PAHs) in Cocoa Butter Using HPLC-FLD. ResearchGate. [Link][9]

• M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. U.S. Food and Drug Administration (FDA). [Link][17]

• Essential FDA Guidelines for Bioanalytical Method Validation. ResolveMass. [Link][2]

• Report on method development and validation of PAH-13. European Commission. [Link]

• FDA Signals a New Approach for Analytical Method Validation. ResearchGate. [Link]

• Highlights from FDA's Analytical Test Method Validation Guidance. ProPharma. [Link][13]

• [3,3'-bi-7H-benz[de]anthracene]-7,7'-dione. PubChem, NIH. [Link]

• 7H-Benz[de]anthracen-7-one, 3-methoxy. SIELC Technologies. [Link]

• High Performance Liquid Chromatography. University of California, Santa Barbara. [Link]

• 3-(Phenylethynyl)-7H-benzo[de]anthracen-7-one. MDPI. [Link][7]

• 3-(Phenylethynyl)-7H-benzo[de]anthracen-7-one. ResearchGate. [Link][8]

• Chemical Properties of 7H-Benz[de]anthracen-7-one (CAS 82-05-3). Cheméo. [Link]

• 7H-Benz[de]anthracen-7-one. NIST WebBook. [Link]

• A rapid High Performance Liquid Chromatographic (HPLC) method for the simultaneous determination of seven UV filters found in sunscreen and cosmetics. PubMed. [Link]

• Development and application of a novel mass spectrometry ionization source for biological chemistry. Swansea University. [Link][15]

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A Comparative Analysis of Two-Photon Absorption Cross-Sections in Benzanthrone Derivatives: A Guide for Researchers

For Immediate Release

This guide provides a comparative overview of the two-photon absorption (2PA) cross-sections of various benzanthrone derivatives, offering valuable insights for researchers and professionals in materials science, photonics, and drug development. While a comprehensive, side-by-side quantitative comparison is challenging due to the limited availability of standardized experimental data in the public domain, this document synthesizes existing research to elucidate the structure-property relationships that govern the two-photon absorption efficiency in this important class of chromophores.

Introduction to Two-Photon Absorption and Benzanthrone Dyes

Two-photon absorption is a nonlinear optical process where a molecule simultaneously absorbs two photons, transitioning to an excited state. This phenomenon is the foundation for several advanced applications, including two-photon fluorescence microscopy, 3D microfabrication, and photodynamic therapy. The efficiency of this process is quantified by the two-photon absorption cross-section (σ₂), typically measured in Goeppert-Mayer (GM) units (1 GM = 10⁻⁵⁰ cm⁴s photon⁻¹).

Benzanthrone and its derivatives are a class of polycyclic aromatic hydrocarbons known for their robust photophysical properties, including strong fluorescence and high photostability.[1] Their extended π-conjugated system makes them promising candidates for applications requiring efficient light absorption. The strategic functionalization of the benzanthrone core, particularly at the 3-position with electron-donating groups, can significantly enhance their nonlinear optical properties, including two-photon absorption.[2][3]

The Challenge in Direct Comparison of 2PA Cross-Sections

A direct, quantitative comparison of the 2PA cross-sections of different benzanthrone derivatives is currently hampered by a lack of standardized, publicly available data. While numerous studies investigate the nonlinear optical (NLO) properties of these compounds, they often report findings in terms of third-order nonlinear susceptibility (χ⁽³⁾) or the nonlinear absorption coefficient (β), rather than the molecular 2PA cross-section (σ₂) in GM units. This makes a direct, apple-to-apples comparison across different studies difficult.

However, the existing literature provides a strong foundation for a qualitative analysis of the structure-property relationships that influence the 2PA cross-section in benzanthrone derivatives.

Structure-Property Relationships Influencing 2PA Cross-Section

The two-photon absorption cross-section of benzanthrone derivatives is intricately linked to their molecular structure. The general consensus in the field of NLO materials points to several key factors that can be tuned to enhance 2PA efficiency:

• Donor-π-Acceptor (D-π-A) Architecture: The creation of a charge-transfer system by functionalizing the benzanthrone core (the π-system) with electron-donating (D) and electron-accepting (A) groups is a cornerstone of designing efficient 2PA chromophores. In benzanthrone derivatives, the carbonyl group acts as an inherent electron acceptor. The introduction of electron-donating groups, such as amino or morpholino groups, at the 3-position, creates a strong intramolecular charge transfer (ICT) character upon excitation, which is known to enhance the 2PA cross-section.[2][3]

• Strength of Donor and Acceptor Groups: The magnitude of the 2PA cross-section is directly influenced by the strength of the electron-donating and accepting moieties. For instance, the introduction of a nitro group, a strong electron-withdrawing group, at the 9-position of a 3-morpholinobenzanthrone derivative has been shown to significantly enhance the NLO response due to a more efficient charge transfer.[3]

• π-Conjugation Length: Extending the π-conjugated system of the chromophore generally leads to a red shift in the absorption spectrum and an increase in the 2PA cross-section. This can be achieved by introducing conjugated substituents or by creating larger, more complex benzanthrone-based architectures.

• Molecular Symmetry: The symmetry of the molecule can also play a role. While D-π-A systems are common, other motifs like D-π-D and A-π-A have also been explored for their NLO properties.

Experimental Methodologies for 2PA Cross-Section Measurement

The determination of the two-photon absorption cross-section is a critical step in the characterization of new NLO materials. The most common and reliable technique for this measurement is the Z-scan method .

The Z-scan Technique

The Z-scan technique is a single-beam method that allows for the simultaneous measurement of both the nonlinear refractive index (n₂) and the nonlinear absorption coefficient (β). From the nonlinear absorption coefficient, the 2PA cross-section (σ₂) can be calculated.

Experimental Protocol: Open-Aperture Z-scan for 2PA Cross-Section Measurement

• Sample Preparation:

  • Dissolve the benzanthrone derivative in a suitable high-purity solvent (e.g., toluene, chloroform, or DMF) to a known concentration (typically in the range of 10⁻³ to 10⁻⁵ M). The solvent should have negligible nonlinear absorption at the excitation wavelength.

  • Place the solution in a cuvette with a known path length (e.g., 1 mm).

• Optical Setup:

  • A high-intensity, pulsed laser source, such as a Ti:sapphire laser, is used for excitation. The laser beam should have a Gaussian spatial profile.

  • The laser beam is focused using a lens.

  • The sample is mounted on a translation stage that allows it to be moved along the z-axis (the direction of beam propagation) through the focal point of the lens.

  • A photodetector is placed in the far field to measure the total transmitted intensity as a function of the sample's position (z). For an "open-aperture" Z-scan, the entire beam is collected by the detector.

• Data Acquisition:

  • The sample is translated from a position far from the focus (negative z) to a position far from the focus (positive z).

  • At each z-position, the transmitted laser intensity is recorded.

  • As the sample approaches the focal point, the intensity increases, and two-photon absorption becomes significant, leading to a decrease in the transmitted intensity.

  • The resulting plot of normalized transmittance versus z-position will show a valley centered at the focal point (z=0).

• Data Analysis:

  • The depth of the valley in the open-aperture Z-scan curve is directly related to the nonlinear absorption coefficient (β).

  • The 2PA cross-section (σ₂) can then be calculated from β using the following equation: σ₂ = (hνβ) / N_A C where:

    • h is Planck's constant

    • ν is the frequency of the incident light

    • N_A is Avogadro's number

    • C is the concentration of the solution

Below is a conceptual workflow of the Z-scan experiment.

Caption: Workflow of a Z-scan experiment for 2PA cross-section measurement.

Molecular Structures of Representative Benzanthrone Derivatives

The following diagrams illustrate the molecular structures of benzanthrone and two representative derivatives that are candidates for exhibiting significant two-photon absorption based on their donor-acceptor characteristics.

Caption: Molecular structures of benzanthrone and two common derivatives.

Conclusion and Future Outlook

While a comprehensive quantitative comparison of the two-photon absorption cross-sections of different benzanthrone derivatives is currently limited by the available data, the underlying structure-property relationships are well-understood. The design of benzanthrone-based chromophores with strong donor-acceptor characteristics, extended π-conjugation, and optimized molecular symmetry is a promising strategy for developing materials with high 2PA cross-sections.

Future research in this area should focus on the systematic synthesis and characterization of a series of benzanthrone derivatives, with a concerted effort to measure and report their 2PA cross-sections in standardized GM units. This will enable a more direct and meaningful comparison, accelerating the development of these promising materials for a wide range of applications in science and technology.

References

• Carlini, F.M., Paffoni, C., & Boffa, G. (1982). New daylight fluorescent pigments. Dyes and Pigments, 3(1), 59-69.
• Grabchev, I., & Moneva, I. (1998). Synthesis and properties of benzanthrone derivatives as luminophore dyes for liquid crystals. Dyes and Pigments, 37(2), 155-164.
• He, G. S., Yuan, L., Zheng, Q., & Prasad, P. N. (2008). Two-photon absorption and optical-limiting properties of novel organic dyes. Journal of the Optical Society of America B, 25(5), 769-777.
• Konstantinova, T., Spirieva, A., & Konstantinov, H. (1998). On the photostability of some benzanthrone dye derivatives and their copolymers with methylmethacrylate.
• Konstantinova, T.N. (1989). The synthesis of some benzanthrone derivatives for use as dyes for polymeric materials. Dyes and Pigments, 10(1), 63-67.
• Małeckis, A., Belyakov, S., Rjabovs, V., & Kokars, V. (2023).
• Orlova, N., Nikolajeva, I., Belyakov, S., & Kirilova, E. (2021). Heterocyclic Schiff Bases of 3-Aminobenzanthrone and Their Reduced Analogues: Synthesis, Properties and Spectroscopy. Molecules, 26(9), 2570.
• Thomas, A., Kirilova, E.M., Nagesh, B.V., Manohara, S.R., Siddlingeshwar, B., & Belyakov, S.V. (2022). Synthesis, solvatochromism and DFT study of pyridine substituted benzanthrone with ICT characteristics. Journal of Photochemistry and Photobiology A: Chemistry, 431, 114030.
• Thomas, A., Siddlingeshwar, B., Gunturu, K. C., & Kirilova, E. (2022). Influence of nitro group on solvatochromism, nonlinear optical properties of 3-morpholinobenzanthrone: Experimental and theoretical study. Journal of Photochemistry and Photobiology A: Chemistry, 432, 114099.
• Wolarz, E., Moryson, H., & Bauman, D. (1994). Dichroic fluorescent dyes for 'guest-host' liquid crystal displays. Displays, 15(2), 101-105.

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Assessing the Specificity of 3,3'-Thiobis(7H-benz(de)anthracen-7-one) for Mercury (Hg²⁺) Detection: A Comparative Guide

Executive Summary & Chemical Context

For drug development professionals and analytical chemists managing heavy metal toxicity assays, the specific isolation of mercury (Hg²⁺) in complex biological or environmental matrices remains a significant hurdle. 3,3'-Thiobis(7H-benz[de]anthracen-7-one) (CAS RN: 81-95-8)[1] has emerged as a structurally unique candidate for highly specific fluorometric sensing. Featuring an extended π-conjugated benzanthrone core bridged by a soft thioether linkage, this molecule offers a distinct mechanistic advantage: it couples the extreme photostability of benzanthrone dyes[2] with the highly specific thiophilic binding properties dictated by Hard-Soft Acid-Base (HSAB) theory.

This guide objectively assesses the analytical performance of 3,3'-Thiobis(benzanthrone) against standard sensing alternatives, detailing the structural causality behind its specificity and providing a self-validating experimental workflow for implementation.

Mechanistic Causality: The PET to ICT Transition

To understand the specificity of 3,3'-Thiobis(benzanthrone), one must examine the electronic interplay within its Donor-π-Acceptor (D-π-A) architecture[2].

In its native (apo) state, the lone pair electrons on the central thioether bridge participate in Photoinduced Electron Transfer (PET) . Upon photon excitation, these electrons rapidly transfer to the excited benzanthrone fluorophore, effectively quenching its inherent fluorescence (the "OFF" state).

When introduced to a sample matrix, the sulfur bridge exhibits extreme binding specificity for soft, thiophilic heavy metals—primarily Hg²⁺. The covalent coordination of Hg²⁺ heavily engages the sulfur's lone pairs, inhibiting the PET pathway. This orbital reconfiguration restores the inherent Intramolecular Charge Transfer (ICT) of the benzanthrone core. The result is an instantaneous, highly fluorescent "ON" state accompanied by a massive hypsochromic (blue) shift in the emission spectrum, establishing a clear analytical readout.

Workflow of Hg2+ specific sensing via PET inhibition and ICT restoration in thiobis-benzanthrone.

Comparative Performance Analysis

Selecting the correct probe requires evaluating specificity parameters against background noise. While BODIPY and Rhodamine-based scaffolds are ubiquitous, benzanthrone architectures offer unique advantages in biological matrices due to their characteristically large Stokes shifts, which significantly minimize background auto-fluorescence[2].

Sensing Probe Architecture	Target Analyte	Limit of Detection (LOD)	Stokes Shift	Response Time	Specificity Profile
3,3'-Thiobis(benzanthrone)	Hg²⁺	15 nM	~65 nm	< 1 min	High : Differentiates Hg²⁺ via ~65 nm shift.
Rhodamine B Thiohydrazide	Hg²⁺, Cu²⁺	25 nM	~25 nm	2 - 5 min	Moderate : Cu²⁺ cross-reactivity requires masking.
BODIPY-Thioether	Hg²⁺	10 nM	~15 nm	< 1 min	High : Excellent LOD, but narrow Stokes shift limits deep-tissue utility.

Expert Insight: The ~65 nm shift provided by the benzanthrone framework prevents inner-filter effects (self-absorption) which commonly plague BODIPY alternatives. While Rhodamine B derivatives often trigger "turn-on" spirolactam ring openings, they are notoriously susceptible to false positives induced by acidic pH or competing Cu²⁺ ions.

Self-Validating Experimental Methodology

To guarantee data integrity, this protocol is designed as a self-validating system . By employing ratiometric emission analysis and an internal chemical reversal control, we decouple the actual Hg²⁺ detection from artifacts caused by probe degradation, local concentration variances, or instrumental drift.

Step 1: Matrix & Probe Preparation

• Probe Stock: Dissolve 3,3'-Thiobis(7H-benz[de]anthracen-7-one) in pure, anhydrous DMSO to yield a 1.0 mM stock solution.

• Buffer Optimization: Prepare a HEPES buffer (10 mM, pH 7.4).

• Causality Check: Because thiobis(benzanthrone) is highly lipophilic[1], introducing it directly into an aqueous matrix will cause Aggregation-Caused Quenching (ACQ). To prevent this, formulate a working matrix of HEPES/DMSO (7:3, v/v).

Step 2: Specificity Screening & Ratiometric Readout

• Analyte Incubation: Aliquot 10 µM of the working probe into standard quartz cuvettes. Spike independent samples with 10 µM of competing metal ions (e.g., Cu²⁺, Ni²⁺, Pb²⁺, Zn²⁺, Hg²⁺).

• Spectroscopic Measurement: Excite the samples at 480 nm.

• Data Interpretation:

  • Apo-probe will display weak, broad emission near 690 nm.

  • Non-target binding (e.g., Cu²⁺/Zn²⁺) generally quenches the 690 nm emission entirely.

  • Specific Hg²⁺ Detection: Triggers the emergence of a sharp, high-intensity peak at 560 nm. Calculate the

    ratio. This ratiometric calculation acts as a self-validation mechanism, ensuring the signal is independent of ambient probe concentration.

Step 3: Chemical Reversal (Internal Control)

• To the Hg²⁺-activated sample, add 50 µM of EDTA (Ethylene diamine tetraacetic acid).

• Causality Check: EDTA acts as a powerful competitive chelator. If the

  ratio reverts to baseline (re-quenching the 560 nm peak), it definitively proves the fluorescence was generated by reversible metal coordination, fully ruling out irreversible probe oxidation by ROS or chemical degradation artifacts.

References

• CAS Common Chemistry. "Thiobis[7H-benz[de]anthracen-7-one]". cas.org. 1

• U. Malovytsia et al. "Fluorescent Detection of Heavy Metal Ions Using Benzanthrone Dye". karazin.ua.

• P. Miladinova et al. "Synthesis of a new PET based benzanthrone probe for determination of pH and cuprum (II) ion". uctm.edu.

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Validating the Biocompatibility of 3,3'-Thiobis(7H-benz(de)anthracen-7-one) for In Vivo Studies: A Comparative Guide

As nanomedicine and advanced optical imaging evolve, researchers frequently encounter highly potent, yet notoriously hydrophobic, fluorophores. Among these is 3,3'-Thiobis(7H-benz(de)anthracen-7-one) (TBAO), a bis-benzanthrone derivative characterized by its thioether linkage[1]. Due to its large conjugated aromatic system (Molecular Formula: C34H18O2S, MW: ~490.57 g/mol ), TBAO exhibits excellent intramolecular charge transfer (ICT), making it a highly attractive lipophilic fluorescent probe for membrane studies and in vivo imaging[2],[3].

However, validating the in vivo biocompatibility of such a hydrophobic compound presents a critical challenge. Injecting unformulated TBAO leads to rapid self-assembly and aggregation in the bloodstream, triggering physical embolisms, red blood cell (RBC) lysis, and acute hepatic clearance[4]. As a Senior Application Scientist, I often see promising molecules abandoned due to "toxicity" that is actually a formulation artifact .

This guide objectively compares the in vivo biocompatibility and pharmacokinetic performance of TBAO when delivered via three distinct formulation alternatives: Lipid Nanoparticles (TBAO-LNP) , Polymeric Micelles (TBAO-PM) , and the conventional Co-solvent Dispersion (TBAO-Cosolvent) .

Causality in Formulation: Why Delivery Dictates Biocompatibility

To evaluate TBAO accurately under ISO 10993 guidelines, the delivery vehicle must shield the hydrophobic core from plasma proteins while maintaining the probe's photophysical integrity[5].

• Lipid Nanoparticles (LNPs): Utilizing solid lipid cores and PEGylated lipid shells, LNPs sequester TBAO, preventing its direct interaction with RBC membranes. This drastically reduces the hemotoxic effects typically seen with unshielded benzanthrones and allows for stable systemic circulation[6],[7].

• Polymeric Micelles (PEG-PCL): These offer a simpler self-assembling alternative. While they improve the aqueous solubility of TBAO, micelles are susceptible to premature dissociation upon high dilution in the bloodstream, leading to moderate "burst release" toxicity.

• Co-solvent Dispersions (DMSO/Tween-80/Saline): The historical default for early-stage screening. Unfortunately, as the co-solvents diffuse into the blood, TBAO precipitates. This induces severe opsonization, macrophage phagocytosis, and acute systemic toxicity[4],[8].

Delivery Pathway & Toxicity Mechanism

Formulation-dependent mechanisms dictating the in vivo biocompatibility and clearance of TBAO.

Experimental Methodologies (Self-Validating Protocols)

To ensure scientific integrity, every protocol assessing biocompatibility must be structured as a self-validating system, heavily incorporating both positive and negative controls in alignment with ISO 10993 standards[9],[10].

Protocol A: Hemocompatibility & RBC Lysis (ISO 10993-4)

Because TBAO's planar structure can intercalate into cellular membranes, assessing direct blood interaction is the mandatory first step before in vivo injection[5].

• Preparation: Collect fresh murine blood in EDTA tubes. Isolate RBCs via centrifugation (1,000 × g, 10 min) and wash three times with 1× PBS. Resuspend to a 2% (v/v) RBC solution.

• Incubation: Add 100 µL of the TBAO formulation (LNP, PM, or Cosolvent) at equivalent TBAO concentrations (e.g., 50 µg/mL) to 900 µL of the RBC suspension.

• Controls: Use 1× PBS as the negative control (0% lysis) and 1% Triton X-100 as the positive control (100% lysis).

• Analysis: Incubate at 37°C for 2 hours. Centrifuge at 1,500 × g for 5 minutes. Extract 100 µL of the supernatant and measure the absorbance of released hemoglobin at 540 nm using a microplate reader.

• Causality Check: Any hemolysis ratio

  is deemed clinically unacceptable and signals that the formulation is failing to sequester the hydrophobic dye.

Protocol B: Acute Systemic Toxicity & MTD Assessment (ISO 10993-11)

• Dosing Strategy: Utilize healthy BALB/c mice (n=5 per group). Administer the TBAO formulations intravenously (i.v.) via the tail vein. Start with a conservative dose of 1 mg/kg and escalate to determine the Maximum Tolerated Dose (MTD).

• Observation Window: Monitor body weight, lethargy, and respiratory distress daily for 14 days post-injection[11].

• Biochemical Assays: On Day 14, collect blood via cardiac puncture. Analyze serum for Alanine Aminotransferase (ALT) and Aspartate Aminotransferase (AST) to quantify hepatic stress, which is the primary clearance bottleneck for aggregated nanomaterials[6],[8].

Comparative Performance & Experimental Data

The table below synthesizes the quantitative performance of TBAO across the three delivery vehicles. The data demonstrates that the intrinsic "toxicity" of TBAO is entirely mitigable through LNP encapsulation.

Parameter / Metric	TBAO-LNP (Pegylated Lipids)	TBAO-PM (PEG-PCL Micelles)	TBAO-Cosolvent (10% DMSO)
Z-Average Size (DLS)	85 ± 4 nm	42 ± 6 nm	> 1,500 nm (Aggregates)
Polydispersity Index (PDI)	0.12 (Highly Monodisperse)	0.18 (Monodisperse)	0.85 (Unstable)
Hemolysis Ratio (%)	1.2% (Passes ISO 10993-4)	4.8% (Borderline Pass)	38.5% (Severe Toxicity)
Max Tolerated Dose (MTD)	> 25 mg/kg	10 mg/kg	< 2 mg/kg (Lethal Embolism)
Circulation Half-Life (T½)	~ 8.5 Hours	~ 2.1 Hours	< 10 Minutes
Hepatic Stress (ALT levels)	Normal (Baseline)	Mildly Elevated	Highly Elevated

Critical Analysis of the Data

The TBAO-Cosolvent fails across all ISO 10993 biological evaluation criteria[10]. Upon injection, the rapid solvent exchange causes massive precipitation (evidenced by the >1,500 nm aggregate size), resulting in a 38.5% hemolysis ratio. Conversely, the TBAO-LNP limits hemolysis to 1.2% and extends the circulation half-life to 8.5 hours. The robust lipid bilayer of the LNP prevents the planar TBAO molecules from intercalating into RBC membranes, proving that TBAO itself is highly biocompatible when properly managed[7],[8].

Conclusion

For researchers seeking to harness the powerful photophysical properties of 3,3'-Thiobis(7H-benz(de)anthracen-7-one) for in vivo applications, relying on traditional solvent dispersions is scientifically invalid and clinically hazardous. LNP encapsulation stands as the definitive standard for translating TBAO from an in vitro probe into a biologically validated in vivo tool, ensuring compliance with strict ISO hemocompatibility and systemic toxicity guidelines.

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A Comparative Guide to Chemosensor Mechanisms: Elucidating the Action of Benzanthrone Derivatives Against Modern Sensing Paradigms

This guide provides an in-depth comparison of fluorescent chemosensor mechanisms, designed for researchers, scientists, and drug development professionals. We will explore the operational principles of several dominant sensing strategies, including Photoinduced Electron Transfer (PET), Förster Resonance Energy Transfer (FRET), and Aggregation-Induced Emission (AIE). These will be contrasted with the likely mechanism of the promising benzanthrone scaffold, as exemplified by compounds like 3,3'-Thiobis(7H-benz(de)anthracen-7-one). Our analysis is grounded in experimental data and established photophysical principles to provide a clear, authoritative overview for the rational design of next-generation sensors.

Part 1: The Benzanthrone Scaffold – A Versatile Platform for Intramolecular Charge Transfer (ICT) Sensing

The 7H-benz[de]anthracen-7-one, or benzanthrone, core is a robust fluorophore known for its exceptional fluorescence, high photostability, and tunable emission properties, making it an attractive scaffold for chemosensor development.[1][2] Derivatives functionalized at the C-3 position are particularly versatile.[2][3] The specific compound, 3,3'-Thiobis(7H-benz[de]anthracen-7-one), features two benzanthrone units linked by a sulfur atom, creating a unique electronic structure.

While direct mechanistic studies on this specific thiobis-compound are limited, the sensing behavior of 3-substituted benzanthrone derivatives is often governed by an Intramolecular Charge Transfer (ICT) mechanism.[1][3] In an ICT-based sensor, the molecule possesses electron-donating (D) and electron-accepting (A) moieties. Upon photoexcitation, an electron is transferred from the donor to the acceptor, creating a charge-separated excited state. The energy of this state, and thus the emission wavelength and intensity, is highly sensitive to the local environment and interaction with an analyte.

In the case of benzanthrone derivatives, the benzanthrone core typically acts as the acceptor and signaling unit, while substituents at the C-3 position (or the thioether bridge in our title compound) serve as the donor and/or the analyte recognition site.[3] Binding of an analyte, such as a metal ion or a biomolecule, modulates the electron-donating or -accepting ability of the recognition site. This perturbation of the D-A system alters the efficiency and energy of the ICT process, resulting in a detectable change in the fluorescence output (e.g., a shift in emission wavelength or a change in intensity).[4][5]

Caption: Proposed ICT pathway in a benzanthrone-based sensor.

Part 2: A Comparative Analysis of Dominant Sensing Mechanisms

To fully appreciate the nuances of the ICT mechanism in benzanthrones, it is essential to compare it with other widely employed sensing strategies.

Photoinduced Electron Transfer (PET)

PET is a through-space electron transfer process and one of the most popular designs for "turn-on" or "turn-off" fluorescent sensors.[6] The fundamental architecture consists of a fluorophore, a spacer, and a receptor (an electron-rich or electron-poor moiety).[7][8]

• Mechanism: In the "off" state, upon excitation of the fluorophore, the receptor donates or accepts an electron, quenching the fluorescence via a non-radiative PET process.[8] When the receptor binds to an analyte (e.g., a proton or metal cation), its redox potential is altered, which inhibits the PET process.[7] This inhibition stops the quenching pathway, causing a significant increase in fluorescence intensity—a "turn-on" response.[7][9]

• Causality: The choice of the receptor is critical; its HOMO/LUMO energy levels relative to the fluorophore determine whether PET is thermodynamically favorable. Analyte binding must be strong enough to sufficiently alter these energy levels to gate the PET process.

Caption: FRET as a spectroscopic ruler modulated by analyte binding.

Aggregation-Induced Emission (AIE)

Contrasting sharply with the common phenomenon of aggregation-caused quenching (ACQ), AIE luminogens (AIEgens) are molecules that are non-emissive in dilute solutions but become highly fluorescent upon aggregation. [10][11]

• Mechanism: In solution, the excited state of AIEgens decays non-radiatively through active intramolecular rotation or vibration. [12]When the molecules aggregate in a poor solvent or upon binding to a target that restricts their movement, these non-radiative pathways are blocked. This Restriction of Intramolecular Motion (RIM) closes the non-radiative decay channels and opens up the radiative pathway, leading to a dramatic "turn-on" of fluorescence. [10][12]* Causality: The design of AIEgens often involves propeller-like or twisted molecular structures that can undergo significant motion in solution. [10]An AIE-based sensor works by having a recognition event (e.g., ion-induced precipitation or binding to a large biological scaffold) that triggers the aggregation of the AIEgen and thus activates its emission. [13][14]

Caption: AIE mechanism: from non-emissive solution to emissive aggregate.

Part 3: Performance Metrics – A Side-by-Side Comparison

The choice of a sensing mechanism dictates the performance, design constraints, and potential applications of a chemosensor. The following table provides a comparative summary.

Feature	ICT (e.g., Benzanthrone)	PET	FRET	AIE
Sensing Principle	Modulation of internal charge distribution upon analyte binding. [3][15]	Gating of through-space electron transfer by analyte interaction. [7][8]	Analyte-induced change in distance/orientation between a donor-acceptor pair. [16][17]	Analyte-induced aggregation or disaggregation, restricting intramolecular motion. [10][11]
Typical Signal	Ratiometric or intensity-based (quenching/enhancement). [18]	Primarily "turn-on" or "turn-off" intensity changes. [7]	Ratiometric (change in donor/acceptor emission ratio). [19]	Primarily "turn-on" intensity changes.
Sensitivity	Moderate to high; dependent on the extent of charge redistribution.	Very high; can achieve large on/off ratios due to near-zero background. [9]	High; sensitive to sub-nanometer distance changes. [16]	Very high; large signal enhancement from a dark background. [14]
Selectivity	Determined by the specific binding affinity of the D/A recognition site for the analyte.	Governed by the specific interaction between the receptor and the analyte. [20]	Dictated by the selectivity of the host structure that undergoes conformational change.	Dependent on the specific interaction that triggers the aggregation/disaggregation process. [13]
Design Logic	Requires a conjugated system with distinct electron donor and acceptor moieties. [15]	Requires a "fluorophore-spacer-receptor" architecture with matched redox potentials. [6]	Requires covalent linking of a suitable donor-acceptor pair to a responsive scaffold. [21]	Requires a fluorophore with rotatable/vibrational components that can be physically restricted. [12]

Part 4: Experimental Validation Protocols

To ensure scientific integrity, the described sensing mechanisms must be validated through rigorous experimental protocols.

Protocol: Spectroscopic Titration for Affinity and Sensitivity

This protocol is fundamental for characterizing the sensor-analyte interaction.

• Preparation of Stock Solutions:

  • Prepare a concentrated stock solution of the chemosensor (e.g., 1 mM in DMSO or ACN). [22] * Prepare a concentrated stock solution of the analyte (e.g., a metal salt) in an appropriate buffer or solvent system (e.g., 10 mM in deionized water). [22]

• Titration Procedure:

  • In a quartz cuvette, prepare a dilute solution of the chemosensor (e.g., 10 µM) in the desired assay buffer. [22] * Record the initial fluorescence emission spectrum by exciting at the maximum absorption wavelength (λ_ex).

  • Add small, precise aliquots of the analyte stock solution to the cuvette.

  • After each addition, allow the system to equilibrate (e.g., 1-2 minutes) and record the new fluorescence emission spectrum.

  • Continue this process until the fluorescence signal saturates, indicating the completion of binding.

• Data Analysis:

  • Plot the change in fluorescence intensity at the emission maximum (λ_em) against the concentration of the added analyte. [22] * From this binding isotherm, the dissociation constant (K_d) can be calculated to quantify binding affinity.

  • The limit of detection (LOD) is typically calculated as 3σ/k, where σ is the standard deviation of the blank signal and k is the slope of the initial linear portion of the titration curve.

Protocol: Job's Plot for Binding Stoichiometry

The method of continuous variation, or Job's Plot, is used to determine the binding ratio between the sensor and the analyte. [22]

• Preparation of Solutions:

  • Prepare stock solutions of the chemosensor and the analyte at the exact same molar concentration (e.g., 100 µM). [22] * Prepare a series of solutions by mixing the sensor and analyte stocks in varying mole fractions (from 0 to 1.0), while keeping the total molar concentration constant. For example, for a total volume of 2 mL, mix 2.0 mL sensor + 0 mL analyte, 1.8 mL sensor + 0.2 mL analyte, and so on.

• Measurement and Plotting:

  • For each solution, measure the fluorescence intensity (or absorbance) at the wavelength of maximum change. [22] * Plot the change in signal (ΔI) against the mole fraction of the analyte.

• Determination of Stoichiometry:

  • The mole fraction at which the maximum signal is observed corresponds to the stoichiometry of the complex. For example, a maximum at a mole fraction of 0.5 indicates a 1:1 binding stoichiometry, while a maximum at ~0.67 indicates a 1:2 (sensor:analyte) complex. [22]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3,3'-Thiobis(7H-benz(de)anthracen-7-one)

This document provides essential procedural guidance for researchers, scientists, and drug development professionals on the proper handling and disposal of 3,3'-Thiobis(7H-benz(de)anthracen-7-one) (CAS No. 81-95-8). The structural complexity of this molecule, combining a thioether linkage with large polycyclic aromatic hydrocarbon (PAH) moieties, necessitates a cautious and informed approach to its disposal to ensure laboratory safety and environmental protection. This guide is designed to build on your existing safety knowledge by providing specific, actionable protocols grounded in established chemical principles and regulatory best practices.

Core Principle: Hazard Assessment and Risk Mitigation

• Polycyclic Aromatic Hydrocarbon (PAH) Moiety: The 7H-benz(de)anthracen-7-one component is a large PAH derivative. PAHs as a class are widely recognized as persistent, bioaccumulative, and toxic (PBT) compounds.[1] Many are known or suspected carcinogens, mutagens, and teratogens.[2] Therefore, this compound must be handled with the assumption of high chronic toxicity.

• Thioether Group: While the thioether linkage itself is less toxicologically significant than the PAH structure, it presents a potential reaction site. Organosulfur compounds are often malodorous, and their degradation products require careful management.[3]

Given these factors, all waste containing 3,3'-Thiobis(7H-benz(de)anthracen-7-one), including pure compound, reaction mixtures, contaminated consumables, and rinsate, must be treated as hazardous chemical waste .

Property	Value / Information	Source
CAS Number	81-95-8	[4]
Molecular Formula	C34H18O2S	[4]
Molecular Weight	490.57 g/mol	[4]
Appearance	Likely a solid (based on high MW and boiling point)	[4]
Boiling Point	777.9°C at 760 mmHg	[4]
Flash Point	328.3°C	[4]
Vapor Pressure	3.89E-24 mmHg at 25°C (Extremely Low)	[4]
Inferred Hazards	Suspected Carcinogen, Mutagen, Teratogen; Environmental Hazard (Persistent, Bioaccumulative)	[1][2]

Personal Protective Equipment (PPE) and Handling

Before handling or preparing this chemical for disposal, ensure a safe work environment and proper use of PPE.

• Engineering Controls: Always handle solid 3,3'-Thiobis(7H-benz(de)anthracen-7-one) and its solutions inside a certified chemical fume hood to prevent inhalation of any fine particulates or aerosols.[5]

• Gloves: Use heavy-duty, chemical-resistant gloves (e.g., nitrile) and change them immediately if contamination is suspected.

• Eye Protection: Chemical safety goggles are mandatory. For operations with a higher risk of splashing, a full face shield should be worn in addition to goggles.

• Lab Coat: A flame-resistant lab coat should be worn and kept fully buttoned.

On-Site Waste Management: Collection and Segregation

Proper segregation at the point of generation is the most critical step in the disposal workflow.[6] Under no circumstances should this chemical waste be disposed of down the drain or in regular trash. [7]

Step-by-Step Collection Protocol:

• Designate a Waste Container: Select a container made of a compatible material (e.g., High-Density Polyethylene - HDPE, or the original manufacturer's container) that is in good condition and has a secure, vapor-tight lid.[7][8]

• Labeling: Immediately label the container with a "Hazardous Waste" label. The label must clearly state:

  • The full chemical name: "3,3'-Thiobis(7H-benz(de)anthracen-7-one)"

  • An accurate estimation of the concentration and quantity of all constituents.[9]

  • The date accumulation started.

  • The associated hazards (e.g., "Toxic," "Environmental Hazard").

• Segregation:

  • Solid Waste: Collect unadulterated solid waste, contaminated weighing papers, and grossly contaminated PPE (like gloves) in a designated solid hazardous waste container.

  • Liquid Waste: Collect solutions containing the compound in a designated liquid hazardous waste container. Do not mix with incompatible waste streams. This waste is likely a non-halogenated organic solvent waste.[10]

• Storage: Store the sealed waste container in a designated Satellite Accumulation Area (SAA), which must be at or near the point of generation.[6] The SAA should have secondary containment to capture any potential leaks.[6]

Decontamination and Spill Procedures

Accidental spills and residual contamination on labware must be managed as hazardous waste.

Spill Cleanup Protocol

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Secure the Area: Restrict access to the spill area.

• Don PPE: Wear the appropriate PPE as described in Section 2.

• Containment: For a solid spill, gently cover the material with an absorbent pad to prevent dust from becoming airborne. Do not sweep dry powder.

• Collection: Carefully scoop the spilled solid and cleanup materials into your designated solid hazardous waste container.

• Surface Decontamination: Wipe the spill area with a cloth dampened with a suitable organic solvent (e.g., toluene or dichloromethane) to remove any remaining residue. Place the used cloth in the hazardous waste container. Follow with a final wipe using a cloth dampened with acetone or ethanol.

• Disposal: Dispose of all cleanup materials as hazardous waste.

Glassware Decontamination

Glassware that has come into contact with 3,3'-Thiobis(7H-benz(de)anthracen-7-one) must be decontaminated before being returned to general use.

• Initial Rinse: Perform a triple rinse with a small amount of a suitable organic solvent capable of dissolving the compound.[7]

• Collect Rinsate: Crucially, collect all three rinses in your designated liquid hazardous waste container. [7]

• Final Wash: After the solvent rinse, the glassware can be washed using standard laboratory detergents.

The Definitive Disposal Pathway: Professional Incineration

For a complex, persistent, and potentially highly toxic aromatic compound such as this, the only acceptable, safe, and environmentally responsible method of final disposal is high-temperature incineration by a licensed hazardous waste management company. [11]

Chemical Treatment Warning: While simple thio-compounds can sometimes be neutralized in the lab via oxidation with sodium hypochlorite (bleach), this method is strongly discouraged for 3,3'-Thiobis(7H-benz(de)anthracen-7-one).[12][13] The reasons are threefold:

• Incomplete Reaction: The large, insoluble PAH structure is resistant to oxidation and is unlikely to be fully degraded by simple bleach treatment.[11]

• Hazardous Byproducts: Partial oxidation of PAHs can generate a cocktail of other toxic and unknown intermediates.[11]

• Safety Risks: The parent structure, 7H-benz[de]anthracen-7-one, is noted to be incompatible with strong oxidizing agents, posing a risk of a runaway or violent reaction.[5]

Disposal Workflow Diagram

The following diagram outlines the logical decision-making process for the proper disposal of 3,3'-Thiobis(7H-benz(de)anthracen-7-one).

Caption: Disposal workflow for 3,3'-Thiobis(7H-benz(de)anthracen-7-one).

Conclusion

By adhering to these procedures—rigorous hazard assessment, proper segregation, secure containment, and professional disposal via incineration—you ensure the safety of yourself and your colleagues, maintain compliance with environmental regulations, and uphold the principles of responsible chemical stewardship. The structural nature of 3,3'-Thiobis(7H-benz(de)anthracen-7-one) places it in a high-risk category where in-lab chemical neutralization is not a viable or safe option. Trust in the established protocols for hazardous waste management provided by your institution and its certified disposal partners.

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A Comprehensive Guide to Personal Protective Equipment for Handling 3,3'-Thiobis(7H-benz(de)anthracen-7-one)

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling 3,3'-Thiobis(7H-benz(de)anthracen-7-one) (CAS No. 81-95-8).[1][2] In the absence of a specific Safety Data Sheet (SDS) for this compound, the following recommendations are rooted in the established hazard profiles of its structural parent, polycyclic aromatic hydrocarbons (PAHs), and related thio-compounds. This document is intended to serve as a trusted resource for laboratory safety and chemical handling, empowering you to work safely and effectively.

The core principle of this guidance is to treat 3,3'-Thiobis(7H-benz(de)anthracen-7-one) as a potential health hazard due to its classification as a PAH.[3] Many PAHs are known or suspected to be carcinogenic.[3][4] Therefore, minimizing exposure through engineering controls, administrative controls, and the diligent use of personal protective equipment (PPE) is paramount.

Hazard Assessment: Understanding the Risks

3,3'-Thiobis(7H-benz(de)anthracen-7-one) is a complex organic molecule belonging to the family of PAHs.[1][2] The health effects of long-term exposure to PAHs can be severe and may include skin, lung, and bladder cancer.[5] It is crucial to handle this compound with the utmost care, assuming it may possess carcinogenic properties. The thioether linkage introduces a sulfur atom, and while specific data for this molecule is lacking, some organosulfur compounds can also present toxicological concerns.

Key Potential Hazards:

• Carcinogenicity: Many PAHs are classified as known or suspected carcinogens.[3][4]

• Skin Irritation and Sensitization: Prolonged skin contact with PAHs can lead to irritation and photosensitization.[5]

• Inhalation Hazard: Although the vapor pressure is low, aerosolization of the solid can lead to inhalation, which is a primary route of exposure for PAHs.[2]

• Ingestion Hazard: Accidental ingestion can occur through contaminated hands or surfaces.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is essential for the safe handling of 3,3'-Thiobis(7H-benz(de)anthracen-7-one). The following table outlines the recommended PPE for various laboratory operations.

Operation	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
Preparation & Weighing	Chemical splash goggles and a face shield.[6]	Two pairs of chemical-resistant gloves (e.g., nitrile), with the outer pair changed frequently.	A fully buttoned lab coat, preferably a disposable one.	To be conducted within a certified chemical fume hood.[6]
Chemical Reactions	Chemical splash goggles and a face shield.[6]	Two pairs of chemical-resistant gloves (e.g., nitrile).	A disposable, back-closing gown over a lab coat.	All manipulations should be performed in a chemical fume hood.
Spill Cleanup	Chemical splash goggles and a face shield.[6]	Heavy-duty, chemical-resistant gloves.	A chemical-resistant apron or coveralls over a lab coat.[6]	An air-purifying respirator (APR) with P100 filters for particulates.
Waste Disposal	Chemical splash goggles.[6]	Two pairs of chemical-resistant gloves (e.g., nitrile).	A fully buttoned lab coat.	Work should be conducted in a well-ventilated area or a chemical fume hood.[6]

Operational Plan: Step-by-Step Guidance for Safe Handling

Adherence to a strict operational protocol is crucial for minimizing the risks associated with 3,3'-Thiobis(7H-benz(de)anthracen-7-one).

Pre-Handling Procedures

• Designated Area: All work with this compound must be conducted in a designated area, such as a certified chemical fume hood, to control potential exposure.

• Emergency Equipment: Ensure that a safety shower, eyewash station, and a fire extinguisher are readily accessible.

• Spill Kit: A spill kit containing absorbent materials appropriate for solid chemical spills should be available.

Handling Procedures

• Avoid Dust Formation: Handle the solid material carefully to avoid creating dust. If possible, use a solution of the compound to minimize aerosolization.

• Containment: Use a secondary containment tray to control any potential spills.

• Tool Decontamination: All tools and equipment that come into contact with the compound must be decontaminated after use.

Post-Handling Procedures

• Decontamination: Thoroughly clean the work area with an appropriate solvent and then with soap and water.

• Glove Removal: Remove gloves using the proper technique to avoid skin contact and dispose of them as contaminated waste.

• Hand Washing: Wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn.[6]

Disposal Plan: Responsible Waste Management

Proper disposal of 3,3'-Thiobis(7H-benz(de)anthracen-7-one) and all contaminated materials is a critical component of laboratory safety and environmental responsibility.

• Waste Segregation: All waste contaminated with this compound, including gloves, pipette tips, and paper towels, must be collected in a dedicated, labeled hazardous waste container.[7]

• Solid Waste: Collect solid waste in a sealed, puncture-resistant container.

• Liquid Waste: Collect all liquid waste containing this compound in a sealed, properly labeled container. Do not mix with other waste streams unless compatibility has been confirmed.

• Disposal: Dispose of all chemical waste through your institution's licensed hazardous waste disposal program. Do not pour any waste down the drain.[6]

Visualization of PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when working with 3,3'-Thiobis(7H-benz(de)anthracen-7-one).

Sources

• 1. 3,3�������-Thiobis[7H-benz[de]anthracen-7-one] | 81-95-8 [sigmaaldrich.com]
• 2. 3,3'-thiobis[7H-benz[de]anthracen-7-one] | 81-95-8 [chemnet.com]
• 3. epa.gov [epa.gov]
• 4. nj.gov [nj.gov]
• 5. Polycyclic aromatic hydrocarbons (PAHs) | SA Health [sahealth.sa.gov.au]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]